9-Furfuryladenine

• CAS No.: 2296-08-4
• Molecular Formula: C10H9N5O
• Molecular Weight: 215.21 g/mol
• IUPAC Name: 9-(furan-2-ylmethyl)purin-6-amine
• InChI: InChI=1S/C10H9N5O/c11-9-8-10(13-5-12-9)15(6-14-8)4-7-2-1-3-16-7/h1-3,5-6H,4H2,(H2,11,12,13)
• InChI Key: VQQPYKDHUQQMHY-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CN2C=NC3=C(N=CN=C32)N
• Synonyms: 9-furfuryladenine; SQ 4647; SQ-4647

Description

9-Furfuryladenine, universally known as Kinetin, is a adenine-type cytokinin that serves as a pivotal growth regulator in plant systems research . Its foundational role in promoting cell division was first discovered when it was isolated from autoclaved herring sperm DNA, and it is now established that Kinetin is a naturally occurring compound found in the DNA of various organisms, including plants and humans . In plant science, Kinetin is indispensable in tissue culture media, where it is used to reliably induce callus formation and, in conjunction with auxin, orchestrate the regeneration of shoot tissues from callus . Beyond its classical applications in botany, Kinetin has emerged as a significant tool in mammalian biomedical research. It has been identified as an active compound in models of human neurodegenerative diseases, including Huntington’s disease and Parkinson’s disease . The proposed mechanism involves its conversion to kinetin triphosphate (KTP) by the salvage pathway enzyme adenine phosphoribosyltransferase (APRT). This "neo-substrate" can then be utilized by specific kinases, such as CK2 and mutant PINK1, to restore defective signaling pathways associated with these disorders . Furthermore, research indicates Kinetin may influence mRNA splicing defects and is implicated in DNA damage repair pathways, with studies suggesting it can modulate the activity of the tumor suppressor protein TP53 . This reagent is strictly for research purposes and is not intended for diagnostic or therapeutic use.

Biosynthesis, Metabolism, and Homeostasis of 9 Furfuryladenine in Biological Systems

Putative Biosynthetic Pathways of Kinetin (B1673648), including Formation from DNA Degradation Products

Initially, 9-Furfuryladenine, or kinetin, was identified as an artifact generated from autoclaved herring sperm DNA, leading to the belief that it did not occur naturally. ebi.ac.ukwikipedia.orgsureshrattan.com However, since 1996, research has demonstrated that kinetin is a naturally occurring molecule found in the DNA of a wide array of organisms, from plants to humans. ebi.ac.ukwikipedia.orgresearchgate.netchemeurope.com

The primary proposed pathway for kinetin biosynthesis involves the oxidative degradation of DNA. ebi.ac.ukresearchgate.netresearchgate.net This process is thought to be initiated by the formation of furfural (B47365), a product of oxidative damage to the deoxyribose sugar component of DNA. ebi.ac.ukresearchgate.netmdpi.comnih.gov The highly reactive furfural is then "quenched" by an adenine (B156593) base within the DNA molecule, leading to the formation of N6-furfuryladenine (kinetin). ebi.ac.ukresearchgate.netresearchgate.netmdpi.com This mechanism suggests that kinetin is a secondary product of oxidative DNA damage, a natural consequence of cellular metabolism and environmental stress. researchgate.netnih.govnih.gov

The presence of furfural and base propenals, also primary oxidation products of deoxyribose, in cell extracts supports the theory that the degradation of sugar residues in DNA is a significant route of cellular damage, alongside the modification of the nucleic acid bases themselves. nih.gov This positions kinetin not as a primary, enzymatically synthesized hormone in the same vein as other cytokinins like zeatin, but rather as a byproduct of DNA repair and turnover processes. researchgate.netnih.gov

While the main focus is on its origin from DNA damage, it's important to contrast this with the biosynthesis of other major cytokinins. For instance, isopentenyladenine (iP) and zeatin biosynthesis begins with the attachment of an isoprene (B109036) side chain from dimethylallyl pyrophosphate (DMAPP) or hydroxymethylbutenyl pyrophosphate (HMBPP) to an adenine nucleotide, a reaction catalyzed by isopentenyltransferase (IPT) enzymes. wikipedia.orgnih.govoup.com Zeatin-type cytokinins can be formed through the subsequent hydroxylation of the isopentenyl side chain. nih.govoup.com Kinetin's formation, however, does not appear to follow this canonical, enzyme-driven pathway. researchgate.netresearchgate.netmdpi.com

Metabolic Degradation of this compound and its Metabolites in Plants and other Organisms

Once formed or introduced into a biological system, this compound undergoes various metabolic conversions. A significant degradation pathway in many plant tissues involves the cleavage of the N6-furfuryl side chain, which releases adenine. annualreviews.org For example, a substantial portion of kinetin supplied to germinating lettuce seeds was found to be degraded through the cleavage of its furfuryl group, yielding adenine monophosphate (AMP) as a major purine (B94841) metabolite. annualreviews.org This suggests the existence of an enzyme system capable of this cleavage, distinct from the well-characterized cytokinin oxidase/dehydrogenase (CKX) that typically degrades cytokinins with unsaturated isoprenoid side chains. annualreviews.orgresearchgate.net

In addition to side-chain cleavage, kinetin can be converted into a variety of metabolites, including its riboside and corresponding nucleotides (kinetin monophosphate, diphosphate, and triphosphate). mdpi.comnih.gov The formation of kinetin triphosphate (KTP) is particularly noteworthy, as it can act as an ATP analog. mdpi.comoup.com This conversion is facilitated by the enzyme adenine phosphoribosyltransferase (APRT), which salvages kinetin into the nucleotide pool. mdpi.comoup.com

Further metabolic modifications include the formation of glucosides. annualreviews.org While N7- and N9-glucosides are common for other cytokinins like zeatin and benzyladenine, the specific glucosides of kinetin are less extensively documented in the provided literature. annualreviews.org However, the formation of sugar conjugates is a general and crucial mechanism for deactivating plant hormones and regulating their levels. researchgate.netcas.cz

In mammalian cells, the metabolism of kinetin also involves its conversion to nucleotide forms. nih.govoup.com This "salvage pathway" is significant as the resulting kinetin triphosphate can be utilized by cellular enzymes. oup.com For instance, it can serve as a phosphate (B84403) donor for kinases like casein kinase 2 (CK2). oup.com

Metabolic profiling studies in plants treated with kinetin have shown significant changes in various metabolic pathways, including purine metabolism and the degradation of amino acids like lysine. creative-proteomics.com This indicates that the introduction of kinetin can lead to a broad reprogramming of cellular metabolism, likely as a consequence of both its own degradation and its signaling activities. creative-proteomics.comfrontiersin.org

Regulation of this compound Homeostasis within Cellular and Organismal Contexts

The concentration of this compound, like other signaling molecules, is tightly regulated to ensure proper cellular function. This homeostasis is maintained through a balance of its formation, metabolic degradation, and sequestration. cas.czmuni.cz

A key factor in regulating cytokinin levels is the enzyme cytokinin oxidase/dehydrogenase (CKX), which irreversibly degrades active cytokinins. researchgate.netcas.cz Although CKX is primarily known for its action on isoprenoid cytokinins, the potential for an analogous, yet distinct, enzyme system to cleave the furfuryl group of kinetin is a crucial aspect of its regulation. annualreviews.org The induction of cytokinin-degrading enzymes can be triggered by an accumulation of cytokinins themselves, forming a negative feedback loop to re-establish homeostasis after a signaling event. muni.cz

In mammalian cells, the regulation of kinetin appears to be closely linked to the cellular state, particularly in response to oxidative stress. researchgate.netnih.govplos.org Since kinetin is a product of oxidative DNA damage, its formation is intrinsically linked to the level of reactive oxygen species (ROS) and the efficiency of DNA repair mechanisms. researchgate.netresearchgate.netmdpi.com Kinetin itself has been shown to possess antioxidant properties, suggesting it may participate in a feedback mechanism to mitigate the very stress that leads to its creation. mdpi.com However, it is crucial to note that the protective effects of kinetin are dose-dependent, with low concentrations (up to 100 nM) conferring protection against oxidative stress, while higher concentrations (500 nM and above) can be cytotoxic and cause DNA damage. researchgate.netnih.govplos.org This highlights the importance of maintaining kinetin levels within a narrow, beneficial range.

The conversion of kinetin into its various metabolites, such as ribosides and glucosides, also plays a significant role in homeostasis. annualreviews.orgmuni.cz These modifications can alter the molecule's biological activity, polarity, and susceptibility to degradation. cas.czmuni.cz For instance, conjugation with sugars often represents a form of inactive storage, which can be reversed to release the active hormone when needed. cas.cz The sequestration of these conjugates into cellular compartments like the vacuole is another mechanism to control the concentration of active kinetin in the cytoplasm. frontiersin.org

Transport and Distribution of Kinetin in Biological Systems

The movement of cytokinins, including kinetin, is essential for coordinating growth and development throughout a plant. wikipedia.orgbiologists.com This involves both local, cell-to-cell movement and long-distance transport between different organs. uzh.chportlandpress.comnih.gov

Long-distance transport of cytokinins primarily occurs through the plant's vascular systems. wikipedia.orgbiologists.com Generally, cytokinins synthesized in the roots are transported to the shoots via the xylem, often in the form of ribosides (the nucleoside form of the hormone). frontiersin.orgbiologists.comuzh.ch Conversely, transport from the shoot to the root occurs through the phloem. uzh.chportlandpress.com While much of this research focuses on naturally synthesized cytokinins like zeatin and isopentenyladenine, it is presumed that kinetin, once present in the plant, would utilize these same general transport pathways. wikipedia.orgbiologydiscussion.com The conjugation of kinetin to its riboside form would increase its polarity, which is thought to prevent it from diffusing out of the vasculature and necessitate the involvement of specific transporters for its movement across cell membranes. cas.cz

Several families of transporter proteins have been identified as being involved in the movement of cytokinins and their derivatives:

ATP-binding cassette (ABC) transporters : Specifically, ABCG14 has been shown to be crucial for loading cytokinins into the xylem for transport from the root to the shoot. frontiersin.orgbiologists.comuzh.chportlandpress.com A disruption in this transporter leads to a significant reduction in cytokinin levels in the xylem and results in stunted shoot growth. frontiersin.orgbiologists.com

Purine permeases (PUPs) : These transporters are involved in the cellular uptake of cytokinin free bases from the apoplast (the space outside the cell membrane). frontiersin.orgportlandpress.comnih.gov

Equilibrative nucleoside transporters (ENTs) : This family of transporters is believed to facilitate the movement of cytokinin ribosides across cell membranes. cas.czfrontiersin.orgportlandpress.comnih.gov

AZA-GUANINE RESISTANT (AZG) transporters : This is another family of transporters implicated in the distribution of cytokinins. portlandpress.comnih.gov

While kinetin itself is not always the primary focus of these transport studies, its structural similarity to adenine means it is likely recognized and moved by these purine and nucleoside transport systems. wikipedia.orguzh.ch Experiments applying kinetin to specific plant parts, such as the roots or leaves, have shown it can influence ion transport and distribution throughout the plant, indicating its ability to be absorbed and moved within the plant's systems. wur.nlresearchgate.net For instance, kinetin applied to roots can affect nitrogen uptake and its distribution between roots and shoots. researchgate.net

Table 1: Key Processes in the Biology of this compound

Process	Description	Key Molecules/Enzymes Involved	References
Biosynthesis	Formation from oxidative damage of DNA deoxyribose, which produces furfural that reacts with adenine.	Deoxyribose, Adenine, Furfural	ebi.ac.ukresearchgate.netresearchgate.netmdpi.com
Metabolism	Cleavage of the furfuryl side chain; conversion to ribosides and nucleotides.	Adenine phosphoribosyltransferase (APRT)	mdpi.comnih.govannualreviews.orgoup.com
Homeostasis	Regulation of cellular levels through a balance of synthesis, degradation, and conjugation.	Cytokinin oxidase/dehydrogenase (CKX)-like activity, Reactive Oxygen Species (ROS)	cas.czmuni.czresearchgate.netnih.gov
Transport	Movement within the organism via vascular tissues and specific membrane transporters.	ABCG14, Purine Permeases (PUPs), Equilibrative Nucleoside Transporters (ENTs)	wikipedia.orgfrontiersin.orgbiologists.comuzh.chportlandpress.com

Molecular and Cellular Mechanisms of Action of 9 Furfuryladenine

Kinetin (B1673648) Perception and Signal Transduction Pathways in Plants

9-Furfuryladenine, a cytokinin, is a signaling molecule that governs a multitude of processes in plant growth and development. actanaturae.ru Its action begins with perception by specific receptors, which triggers a complex intracellular signaling cascade. This pathway, analogous to the two-component systems found in bacteria, ultimately modulates the expression of target genes to elicit a physiological response. actanaturae.rubiologists.com

In the model plant Arabidopsis thaliana, the perception of cytokinins like kinetin is primarily handled by a family of sensor histidine kinases. annualreviews.orgoup.comnih.gov Three principal cytokinin receptors have been identified: ARABIDOPSIS HISTIDINE KINASE 2 (AHK2), AHK3, and CYTOKININ RESPONSE 1 (CRE1), also known as AHK4. oup.comfrontiersin.orgfrontiersin.org These receptors are transmembrane proteins that are predominantly located in the endoplasmic reticulum, challenging the earlier model that predicted their exclusive presence at the plasma membrane. frontiersin.orgnih.gov

The structure of these receptors includes an extracellular ligand-binding domain known as the CHASE (Cyclase/Histidine kinase-Associated Sensing Extracellular) domain, which is responsible for recognizing and binding cytokinin molecules. frontiersin.orgoup.comumd.edu While the three receptors have overlapping and redundant functions, they also exhibit some specialization. frontiersin.org For instance, studies using Escherichia coli expression systems have shown that CRE1/AHK4 and AHK3 differ significantly in their sensitivity and recognition of various cytokinin compounds. oup.com While all three receptors are expressed throughout the plant in tissues like roots, leaves, stems, and flowers, their mRNA abundance can vary, contributing to their specialized roles in development. frontiersin.orgoup.com

Table 1: Key Cytokinin Receptors in Arabidopsis thaliana

Receptor Name(s)	Protein Type	Cellular Location	Key Feature
AHK2	Sensor Histidine Kinase	Endoplasmic Reticulum, Plasma Membrane	Redundant and specific functions in growth and development. oup.comfrontiersin.org
AHK3	Sensor Histidine Kinase	Endoplasmic Reticulum, Plasma Membrane	Shows distinct ligand specificity compared to CRE1/AHK4. oup.comoup.com
CRE1 / AHK4	Sensor Histidine Kinase	Endoplasmic Reticulum, Plasma Membrane	First cytokinin-responsive AHK gene identified; crucial for cytokinin perception. oup.comfrontiersin.org

The cytokinin signal transduction pathway is a multistep phosphorelay system that resembles the two-component signaling systems in bacteria. biologists.combioone.orgnih.gov This cascade involves three main types of proteins: the sensor histidine kinase receptors (AHKs), histidine phosphotransfer proteins (AHPs), and response regulators (ARRs). biologists.comresearchgate.net

The process is initiated when a cytokinin, such as this compound, binds to the CHASE domain of an AHK receptor. researchgate.net This binding event triggers the autophosphorylation of a conserved histidine residue within the receptor's kinase domain. frontiersin.orgresearchgate.net The phosphoryl group is then transferred intramolecularly to a conserved aspartate residue in the receptor's receiver domain. biologists.comresearchgate.net

From the receptor, the phosphoryl group is transferred to a conserved histidine residue on a mobile Histidine Phosphotransfer protein (AHP). biologists.combioone.org These AHPs then shuttle from the cytoplasm into the nucleus. bioone.org In the nucleus, the AHPs transfer the phosphoryl group to an aspartate residue on the receiver domain of nuclear Response Regulators (ARRs). annualreviews.orgnih.gov

There are two main types of ARRs involved in this final step:

Type-B ARRs : These are transcription factors that, upon phosphorylation, become activated. annualreviews.orgumd.edu They bind to the promoters of cytokinin-responsive genes and activate their transcription, thereby initiating the primary response to the cytokinin signal. annualreviews.orgnih.gov

Type-A ARRs : The genes for Type-A ARRs are among the primary targets activated by Type-B ARRs. nih.govumd.edu Once expressed, Type-A ARRs act as negative regulators of the signaling pathway, likely by competing with Type-B ARRs for the phosphoryl group from AHPs. nih.govresearchgate.net This creates a negative feedback loop that helps to attenuate the cytokinin signal. researchgate.net

The signaling network of this compound and other cytokinins is not isolated; it engages in extensive crosstalk with other phytohormone pathways to fine-tune plant development and environmental responses. nih.govijarbs.com These interactions can be synergistic or antagonistic. ijarbs.com

Auxin : The interaction between cytokinin and auxin is fundamental to plant development, particularly in controlling the formation and maintenance of meristems. ijarbs.com They often act antagonistically; for example, in regulating shoot and root development. ijarbs.com Gene expression studies show that kinetin treatment affects auxin-responsive genes, such as the SAUR-like auxin-responsive protein genes. mdpi.com

Gibberellins (B7789140) (GA) : Kinetin influences the expression of gibberellin-related genes. mdpi.com For instance, both kinetin and another cytokinin, benzyladenine, were found to upregulate a gibberellin 20 oxidase 1 mRNA, which is involved in GA biosynthesis. mdpi.com

Abscisic Acid (ABA) : There is an antagonistic relationship between cytokinins and ABA. Kinetin can repress the ABA-induced accumulation of certain transcripts. sureshrattan.com Gene expression analyses also show that kinetin treatment leads to the downregulation of an abscisic acid receptor gene. mdpi.com

Salicylic (B10762653) Acid (SA) and Jasmonic Acid (JA) : These hormones are crucial for plant defense. nih.gov Autophagy, a cellular process influenced by cytokinin signaling, negatively regulates programmed cell death via the salicylic acid pathway. nih.gov Furthermore, large-scale analyses have revealed that autophagy impacts both SA and JA metabolism and signaling, indicating an indirect but significant interaction with cytokinin pathways. nih.gov

Ethylene (B1197577) : Crosstalk between cytokinins and ethylene is also evident. Kinetin treatment has been shown to downregulate ethylene-responsive transcription factors. mdpi.com

Downstream Signaling Cascades Initiated by this compound, including Two-Component Systems

Regulation of Gene Expression by this compound

The ultimate outcome of the kinetin signaling cascade is the modulation of gene expression, which can occur at both transcriptional and post-transcriptional levels. researchgate.net These changes in transcript abundance can be rapid or occur over a longer term, and they are typically quantitative rather than an all-or-nothing switch. researchgate.net

Kinetin exerts its influence on gene expression through multiple mechanisms. At the transcriptional level, the activation of Type-B ARR transcription factors directly initiates the transcription of primary-response genes. nih.gov An example of this is the stimulation of rRNA transcription, where kinetin treatment leads to a significant increase in nascent RNA polymerase-I transcripts, suggesting it is a key regulator of growth status in plant cells. sureshrattan.com

Beyond transcription, kinetin also has post-transcriptional effects. researchgate.net This can involve mechanisms that affect mRNA stability or processing. A notable example, although observed in human cells, demonstrates that kinetin can alter mRNA splicing, significantly increasing the correct splicing of the IKBKAP gene, which is mutated in the genetic disorder familial dysautonomia. oup.com In plants, novel splicing events have been found in gene families known to be involved in cytokinin signaling and metabolism following cytokinin treatment. researchgate.net

The application of microarray and RNA-Seq technologies has allowed for the identification of a broad set of genes whose expression is regulated by this compound. researchgate.netnih.gov These genes are involved in a wide array of biological processes, reflecting the pleiotropic effects of cytokinins. researchgate.net

A comparative gene expression analysis in Arabidopsis revealed that kinetin treatment influenced 436 genes. nih.gov These kinetin-responsive genes fall into several functional categories:

Phytohormone Signaling : Genes related to auxin and gibberellin were strongly affected. mdpi.comnih.gov

Metabolism : Kinetin exclusively activated genes involved in flavonoid synthesis. mdpi.comnih.gov It also affects genes related to secondary metabolism, such as those for phenylpropanoid biosynthesis. researchgate.net

Stress Response : Genes responsive to dehydration and heat stress were regulated by kinetin. mdpi.comnih.gov In rice, kinetin treatment enhanced the expression of antioxidant enzyme genes like OsCATB and Fe+-SOD under heat stress. mdpi.com

Signaling and Regulation : Kinetin treatment rapidly and specifically induces early-response genes, such as IBC6 and IBC7, which are homologous to bacterial response regulators and are thought to be primary-response genes in the cytokinin signaling pathway. oup.com

Table 2: Examples of Arabidopsis Genes Regulated by this compound (Kinetin)

Gene Identifier	Gene/Protein Function	Direction of Regulation by Kinetin
AT1G29450	SAUR-like auxin-responsive protein	Upregulated mdpi.com
AT1G60980	Gibberellin 20 oxidase 1	Upregulated mdpi.com
AT2G42540	Dehydration-responsive element-binding protein 1A	Upregulated mdpi.com
AT1G05000	Expansin A8	Upregulated mdpi.com
AT5G44970	Flavonol synthase 1 (Flavonoid biosynthesis)	Upregulated nih.gov
AT2G26150	Heat stress transcription factor	Downregulated mdpi.com
AT4G25480	Ethylene-responsive transcription factor	Downregulated mdpi.com
AT4G17410	Abscisic acid receptor PYL6	Downregulated mdpi.com
AT5G02490	Heat shock protein 70	Downregulated nih.gov

Transcriptional and Post-Transcriptional Effects of Kinetin

Kinetin's Influence on Cellular Processes (Non-Human Focus)

This compound, commonly known as kinetin, is a cytokinin that plays a significant role in various cellular processes, particularly in non-human systems like plants and certain animal models. Its influence extends from the fundamental process of cell division to the complex events of differentiation and the delay of cellular aging.

Cell Division and Proliferation Regulation (e.g., in plant callus, non-human cell lines)

Kinetin is renowned for its ability to stimulate cell division, a property that led to its name. researchgate.net In plant tissue culture, kinetin is a key component for inducing the formation and proliferation of callus, which is a mass of undifferentiated plant cells. researchgate.netcaissonlabs.comiiarjournals.org This process is typically achieved by applying kinetin in conjunction with an auxin; the balance between these two plant hormones is critical for regulating cell proliferation. researchgate.net For instance, a high concentration of 2,4-D (an auxin) combined with a lower concentration of kinetin has been reported to promote maximal callus proliferation in Centella asiatica. researchgate.net The combination of 2.0 mg L−1 2,4-D and 1 mg L−1 kinetin was found to yield the highest biomass in callus cultures of this species. researchgate.net

The mechanism involves stimulating the production of proteins essential for mitosis, thereby promoting cytokinesis (cell division). herts.ac.uk While much of the research focuses on plants, the foundational observation of kinetin's effect on cell division highlights its role as a potent growth regulator. researchgate.netiiarjournals.org Callus cells, being undifferentiated and capable of indefinite proliferation, share some phenotypic similarities with cancer cells, which has prompted research into the effects of cytokinins on animal cell proliferation. iiarjournals.org

Table 1: Effect of Kinetin on Plant Callus Proliferation

Plant Species	Hormone Combination	Observed Effect	Reference(s)
General Tobacco	Kinetin and Auxin	Required for unlimited growth of tobacco cells.	cas.cz
Centella asiatica	2.0 mg L−1 2,4-D and 1 mg L−1 kinetin	Highest biomass yield in callus culture.	researchgate.net

Cellular Differentiation and Morphogenesis (e.g., in plant tissue culture, myoblast differentiation)

Beyond stimulating cell division, this compound exerts profound control over cellular differentiation and morphogenesis, the process by which cells organize into tissues and organs. In plant tissue culture, the relative ratio of kinetin to auxin is a determining factor in organogenesis. cas.cznih.gov A high kinetin-to-auxin ratio typically promotes the development of shoots from callus, while a low ratio favors root formation. researchgate.netnih.gov This principle is fundamental to regenerating whole plants from callus cultures, a crucial technique in plant biotechnology and genetic studies. researchgate.netcaissonlabs.com For example, in Limnophila chinensis, kinetin treatment was shown to stimulate the formation of normal shoots and roots. cas.cz Its ability to regulate cell differentiation makes it an invaluable tool for propagating plants with desired characteristics. caissonlabs.com

Interestingly, the biological activities of kinetin are not confined to plants. Studies on animal cell lines have revealed its potential to influence differentiation. In C2C12 myoblasts, a mouse muscle precursor cell line, kinetin has been identified as a potent small molecule that stimulates their differentiation into myotubes (muscle fibers) in vitro. nih.govnih.govplos.org This pro-myogenic effect was most effective at concentrations of 1µM and 10µM. nih.govplos.org Furthermore, kinetin was found to significantly enhance the MyoD-dependent conversion of fibroblasts into myotubes, suggesting it augments the molecular machinery required for myogenic differentiation. nih.govplos.org This action may be linked to its ability to modify intracellular calcium levels and impact Reactive Oxygen Species (ROS) signaling. nih.govplos.org

Senescence Delay Mechanisms at the Cellular Level (e.g., in plant cells, fruit flies)

A well-documented effect of this compound is its ability to delay senescence, the process of cellular aging. In plants, this is visibly observed as the prevention of yellowing in leaves and the slowing of over-ripening in fruits. chemicalbook.comsureshrattan.com By maintaining chlorophyll (B73375) content and protein synthesis, kinetin extends the functional lifespan of plant organs. herts.ac.uk

This anti-aging effect has also been demonstrated in non-plant organisms, notably the fruit fly (Drosophila). researchgate.net Research has shown that adding kinetin to the food of fruit flies can significantly prolong their average and maximum lifespan. sureshrattan.com This extension of life was accompanied by a notable increase in the activity of catalase, an important antioxidant enzyme that neutralizes toxic hydrogen peroxide within cells. chemicalbook.comsureshrattan.com This suggests that kinetin's senescence-delaying mechanism is, at least in part, linked to its ability to bolster cellular antioxidant defenses, thereby protecting cells from age-related oxidative damage. researchgate.netresearchgate.net

Table 2: Research Findings on Kinetin's Senescence-Delaying Effects

Organism/System	Finding	Associated Mechanism	Reference(s)
Plants (leaves)	Prevents yellowing and senescence.	Maintenance of chlorophyll and protein synthesis.	herts.ac.ukchemicalbook.comsureshrattan.com
Fruit flies (Zaprionus paravittiger)	Prolonged average and maximum lifespan.	55-60% increase in catalase activity.	chemicalbook.comsureshrattan.com

Interaction of this compound with Cellular Macromolecules

The diverse biological effects of this compound stem from its interactions with key cellular macromolecules, namely nucleic acids and proteins. These interactions can modulate fundamental cellular processes, from DNA integrity to enzymatic activity.

Kinetin-Nucleic Acid Interactions (e.g., DNA adducts, phosphorylation)

The relationship between kinetin and nucleic acids is complex. Kinetin itself is believed to form in vivo as a secondary product of oxidative DNA damage. nih.gov The proposed mechanism involves the production of furfural (B47365), an aldehyde that results from the hydroxyl radical oxidation of the deoxyribose sugar in the DNA backbone. nih.govnih.gov This furfural then reacts with the exocyclic amino group of an adenine (B156593) base within the DNA strand, and following an intramolecular rearrangement, forms an N6-furfuryladenine (kinetin) adduct directly on the DNA. researchgate.netnih.gov Therefore, kinetin's very existence in cells is linked to a direct chemical modification of DNA. researchgate.netsureshrattan.com

The presence of this bulky N6-furfuryladenine adduct can induce conformational changes in the DNA double helix, which could potentially lead to mispairing and mutations during replication. researchgate.net However, cells possess repair mechanisms to excise such modifications. researchgate.net Paradoxically, while being a product of DNA damage, kinetin also exhibits protective effects against further oxidative damage. Studies have shown that kinetin can significantly protect DNA against damage mediated by the Fenton reaction, a major source of cellular oxidative stress. sureshrattan.com This suggests kinetin may be part of a salvage pathway that neutralizes harmful radical reaction products. nih.gov Furthermore, the furan (B31954) moiety of kinetin has been utilized as a chemical tool to create cross-links between nucleic acids and proteins, highlighting its reactive potential within the cellular environment. scientificarchives.com

Kinetin-Protein Binding and Modulation (e.g., specific kinase activity, A2a-R receptor)

This compound interacts with and modulates the function of several proteins. One of the putative binding targets for cytokinins in mammalian cells is the adenosine (B11128) A2A receptor (A2a-R), a G-protein coupled receptor involved in various physiological responses. nih.govmdpi.com Docking analyses show that kinetin can bind to the A2a-R, specifically interacting with the Asn253 residue, which is also a binding site for adenosine. nih.govresearchgate.net This interaction suggests that kinetin may exert some of its effects by modulating the A2a-R signaling pathway. In plants, kinetin binds to the CHASE domain of histidine kinases, such as the AHK4 receptor in Arabidopsis, initiating a phosphorelay signaling cascade. nih.govnih.gov

Beyond receptor binding, a phosphorylated form of kinetin, kinetin triphosphate (KTP), can act as an ATP analog for certain enzymes. mcmaster.ca Research in the context of Huntington's disease has shown that the enzyme casein kinase 2 (CK2) can utilize KTP to phosphorylate its substrates. scientificarchives.commcmaster.ca This includes the huntingtin protein itself, as well as other key proteins involved in DNA damage response like p53. scientificarchives.commcmaster.ca This suggests that under conditions of cellular stress where ATP may be limited, kinetin could be salvaged and phosphorylated to KTP, providing an alternative energy source for critical kinases to maintain cell viability and promote DNA repair. mcmaster.ca

Table 3: Compound Names Mentioned in the Article

Compound Name	Abbreviation/Synonym
This compound	Kinetin, N6-furfuryladenine, K
2,4-Dichlorophenoxyacetic acid	2,4-D
Adenosine triphosphate	ATP
Kinetin triphosphate	KTP
Reactive Oxygen Species	ROS

Biological Roles and Physiological Functions of 9 Furfuryladenine in Non Human Systems

Role of 9-Furfuryladenine in Plant Development

As a cytokinin, this compound, also known as kinetin (B1673648), is instrumental in promoting cell division and differentiation, processes fundamental to plant development. nih.gov Its influence extends to root and shoot growth, the formation of new organs, seed germination, and the development of flowers and fruits.

Root and Shoot Development

In the context of micropropagation, a technique for producing a large number of plants from a small piece of plant tissue, the application of different cytokinins, including kinetin, has been studied. For instance, in the micropropagation of Polygonum multiflorum, 6-benzylaminopurine (B1666704) (BAP) was found to be most effective for inducing shoot initiation, while zeatin was better for stimulating shoot growth. biotech-asia.org In another study on Liriope platyphylla, kinetin produced the longest shoots, although it initiated fewer shoots per explant compared to other cytokinins. pomics.com The communication between roots and shoots, essential for coordinating growth and development, is mediated by various signals, including hormones like cytokinins, that travel through the plant's vascular system. wur.nl

Organogenesis and Somatic Embryogenesis

Organogenesis is the process by which new organs, such as shoots and roots, are formed from a plant explant. lifesciencesite.com this compound, often in combination with auxins, is used to induce organogenesis in vitro. In the orchid Phalaenopsis circus, a combination of α-naphthalene-acetic acid (NAA) and kinetin was used to induce organogenesis from protocorms. pensoft.net Similarly, in Cymbalaria muralis, while zeatin and TDZ were successful in inducing shoot development from leaf explants, kinetin was also included in the tested cytokinins. lifesciencesite.com

Somatic embryogenesis is a process where embryos develop from somatic (vegetative) cells without fertilization. nih.gov This process is also heavily influenced by plant growth regulators. In spinach, various combinations of auxins and cytokinins, including kinetin, have been tested for their ability to induce somatic embryogenesis, though with limited success in some cases. mdpi.com In contrast, a study on cassava (Manihot esculenta) found that while several cytokinins inhibited secondary somatic embryogenesis, adenine (B156593), a related purine (B94841), showed some positive effects on the process. ajol.info The interplay between auxins and cytokinins is crucial in directing somatic embryogenesis, as demonstrated in Coffea canephora. mdpi.com

Table 1: Effect of this compound (Kinetin) on Organogenesis in Different Plant Species

Plant Species	Explant Type	Kinetin Combination	Observed Effect
Phalaenopsis circus	Protocorm	with α-naphthalene-acetic acid (NAA)	Induced organogenesis. pensoft.net
Polygonum multiflorum	Stem node	Tested among other cytokinins	BAP was more efficient for shoot initiation. biotech-asia.org
Liriope platyphylla	Meristem	Tested alone and with auxins	Produced the longest shoots. pomics.com
Cymbalaria muralis	Leaf explant	Tested among other cytokinins	Zeatin and TDZ were more effective. lifesciencesite.com

Seed Germination and Dormancy Regulation

Seed dormancy is a natural mechanism that prevents germination even under favorable conditions, ensuring the survival of the species. researchgate.net The regulation of seed dormancy and germination is a complex process governed by both genetic and environmental factors, with plant hormones playing a central role. researchgate.net The balance between abscisic acid (ABA), which generally promotes dormancy, and gibberellins (B7789140) (GAs), which promote germination, is particularly critical. frontiersin.orguv.mx

While ABA and GAs are the primary players, other hormones, including cytokinins like this compound, also influence this process. uv.mx Kinetin can be absorbed by germinated seeds and is known to promote germination and seedling growth. plantgrowthhormones.com Ethylene (B1197577) is another hormone that can counteract the inhibitory effects of ABA on germination. frontiersin.org The intricate interplay of these hormonal signals ultimately determines whether a seed remains dormant or proceeds to germinate.

Flower and Fruit Development

This compound plays a role in promoting flower and fruit development. plantgrowthhormones.com It can induce the differentiation of flower buds, improve their quality, and increase the number of effective flowers. plantgrowthhormones.com Furthermore, it can contribute to fruit preservation, stabilization, and enlargement. plantgrowthhormones.com The development of flowers and fruits is a complex process influenced by a variety of internal and environmental factors. jarts.info

In a study on date palms, a 'kinetin-like' compound was found to be significantly lower in abnormal 'shees' fruits compared to normal fruits, suggesting its importance in normal fruit development. Exogenous application of kinetin has been shown to reduce the formation of these abnormal fruits. Research on Cajanus cajan has also indicated that kinetin can regulate plant growth and biochemical changes during the maturation and senescence of flowers and pods. nih.gov

This compound in Plant Stress Responses

Plants are often subjected to various environmental stresses, known as abiotic stresses, which can negatively impact their growth and productivity. nih.govmdpi.com These stresses include drought, salinity, and extreme temperatures. nih.gov this compound has been shown to play a role in helping plants cope with these adverse conditions.

Abiotic Stress Alleviation Mechanisms (e.g., drought, salinity)

Drought and salinity are major abiotic stresses that limit crop production worldwide. researchgate.netfrontiersin.org Drought stress leads to a reduction in leaf size, stem extension, and root proliferation, and disrupts water relations within the plant. researchgate.netacademicjournals.orgmdpi.com Salinity stress, caused by high concentrations of salts in the soil, also impairs plant growth through osmotic stress and ion toxicity. nih.govmdpi.comfrontiersin.org

Cytokinins, including this compound, can enhance a plant's resistance to these stresses. researchgate.net They are involved in mitigating the damaging effects of drought and salinity. researchgate.net The application of phytohormones is a recognized strategy for enhancing tolerance to abiotic stresses. nih.gov Under drought conditions, plants undergo various physiological and biochemical changes, including the accumulation of osmolytes and the production of antioxidant enzymes to combat oxidative stress. nih.govfrontiersin.org Similarly, in response to salinity, plants activate mechanisms to maintain ion homeostasis and protect cellular structures from damage. researchgate.netfrontiersin.org The signaling pathways involved in these stress responses are complex and often involve hormones like ABA. nih.gov Research suggests that cytokinins can contribute to these protective mechanisms, thereby improving plant resilience. researchgate.net

Table 2: Role of this compound (Kinetin) in Abiotic Stress Response

Stress Type	General Plant Response	Role of Kinetin/Cytokinins
Drought	Reduced growth, stomatal closure, oxidative stress. researchgate.netacademicjournals.orgmdpi.com	Enhances resistance, involved in mitigating damaging effects. researchgate.net
Salinity	Osmotic stress, ion toxicity, reduced nutrient uptake. nih.govmdpi.comfrontiersin.org	Enhances resistance, involved in mitigating damaging effects. researchgate.net

Biotic Stress Defense Mechanisms (e.g., pathogen interactions)

This compound, a cytokinin plant hormone also known as kinetin, plays a significant role in how plants defend themselves against biotic stressors like pathogens. frontiersin.orgmdpi.comresearchgate.net While traditionally known for promoting cell division and growth, evidence now clearly indicates its involvement in plant-pathogen interactions. frontiersin.org The application of cytokinins, including kinetin, can induce resistance in plants against a variety of pathogens. frontiersin.org

The protective effects of kinetin are often observed when it is applied to plants before they are infected. frontiersin.org For instance, pre-treatment with kinetin has been shown to have a protective effect against the damage caused by certain pathogens. mdpi.com This induced immunity can be systemic, meaning the entire plant becomes more resistant, not just the area of application. nih.gov

The mechanisms behind this defense response are multifaceted. Kinetin can influence the plant's immune system by interacting with other hormone signaling pathways. frontiersin.orgapsnet.org For example, an antagonistic relationship between kinetin and abscisic acid (ABA), a hormone often associated with stress responses, has been identified in tobacco plants. apsnet.org Kinetin treatment was found to reduce ABA levels, and this reduction is believed to be a key contributor to the cytokinin-mediated resistance against the bacterium Pseudomonas syringae. apsnet.org

Furthermore, some pathogenic microbes can produce their own cytokinins, which can manipulate the host plant's physiology to favor the pathogen. frontiersin.orgnih.gov Conversely, the plant's ability to perceive and respond to these cytokinins is crucial for its defense. nih.gov Research has also shown that exogenous application of kinetin can have inhibitory effects on the development of certain fungi. frontiersin.org

A comparative study on Arabidopsis and tobacco plants revealed that while both kinetin and another cytokinin, benzyladenine (BA), could offer protection against pathogens, BA generally had a much stronger effect. mdpi.com BA pre-treatment significantly reduced the lesions caused by Tobacco mosaic virus (TMV) and the damage from Pseudomonas bacteria. mdpi.com Kinetin's protective effects against these pathogens were weaker or non-existent in the same study. mdpi.com

It is important to note that the interaction between cytokinins and plant defense is complex and can be influenced by the specific pathogen, the plant species, and the concentration of the cytokinin. frontiersin.orgmdpi.com

Kinetin in Microorganism Growth and Development (e.g., fungi, bacteria)

Kinetin's influence extends beyond the plant kingdom to directly affect the growth and development of various microorganisms, including fungi and bacteria. mdpi.comannualreviews.org

In the realm of fungi, kinetin has demonstrated both stimulatory and inhibitory effects depending on the species and conditions. For some strains of Neurospora crassa, a type of bread mold, kinetin can significantly increase the production of perithecia and ascospores, which are structures involved in sexual reproduction. annualreviews.org However, recent studies have shown that cytokinins like kinetin can directly inhibit the growth, development, and virulence of several fungal phytopathogens. biorxiv.orgnih.gov For example, in Botrytis cinerea, a fungus that causes gray mold disease in many plants, kinetin and other cytokinins have been found to inhibit mycelial growth, sporulation, and spore germination. mdpi.comnih.gov This inhibitory action is thought to be related to the disruption of the cell cycle, cytoskeleton, and endocytosis in the fungus. biorxiv.org

Regarding bacteria, kinetin has been reported to promote the growth of several species. annualreviews.org A notable example is its effect on Clostridium thermocellum, a thermophilic anaerobe, where kinetin was able to completely replace the requirement for yeast extract in the growth medium. annualreviews.org Kinetin also stimulates the growth of Bacillus megaterium and Agrobacterium tumefaciens. annualreviews.org Furthermore, the presence of cytokinins can enhance the inhibitory effects of certain antibiotics and folic acid analogues on bacterial growth. annualreviews.org Some bacteria are even capable of producing their own cytokinins, which can in turn influence plant growth. academicjournals.org Studies have also investigated the synergistic effect of combining plant growth-promoting rhizobacteria (PGPR) with kinetin, showing enhanced plant growth compared to individual applications. thejaps.org.pk Conversely, research has also demonstrated an inhibitory effect of kinetin on the growth of Helicobacter pylori, a bacterium known to infect the human stomach, by down-regulating genes essential for its replication. e-century.us

The following table summarizes the observed effects of kinetin on various microorganisms:

Microorganism	Effect of Kinetin	Research Finding
Neurospora crassa (fungus)	Increased perithecial and ascospore production	Kinetin markedly increased fertility in normally highly infertile strains. annualreviews.org
Botrytis cinerea (fungus)	Inhibition of mycelial growth, sporulation, and spore germination	Cytokinins, including kinetin, directly inhibit the development and virulence of this phytopathogen. mdpi.combiorxiv.orgnih.gov
Clostridium thermocellum (bacterium)	Marked growth promotion	Kinetin fully substituted the need for yeast extract in the growth medium. annualreviews.org
Bacillus megaterium (bacterium)	Stimulated growth	Kinetin markedly stimulated the growth of this bacterium. annualreviews.org
Agrobacterium tumefaciens (bacterium)	Stimulated growth	Kinetin markedly stimulated the growth of this bacterium. annualreviews.org
Helicobacter pylori (bacterium)	Inhibition of growth	Kinetin down-regulated the expression of replication genes. e-century.us

Kinetin in In Vitro Cell Culture Models (Non-Human)

Kinetin is a widely utilized component in non-human in vitro cell culture, particularly in the context of plant tissue culture. nih.govresearchgate.netsigmaaldrich.com Its primary role is to induce cell division, a process known as cytokinesis, from which it derives its name. researchgate.net In plant cell and tissue culture, kinetin is frequently used in conjunction with an auxin to stimulate the formation of a callus, which is an undifferentiated mass of plant cells. researchgate.net By adjusting the concentration of kinetin relative to the auxin, researchers can then guide the callus to regenerate shoots and subsequently whole plants. annualreviews.orgresearchgate.net

The application of kinetin is crucial for the in vitro propagation and regeneration of various plant species. For example, in the culture of Polygonum tinctorium stem internodes, Murashige and Skoog (MS) medium was supplemented with kinetin to induce shoot regeneration. lifesciencesite.com Similarly, studies on Liriope platyphylla have used kinetin in the MS medium for shoot regeneration from meristem explants. pomics.com In the case of neem (Azadirachta indica), kinetin was one of the cytokinins used in combination with other growth regulators to induce callus formation and morphogenesis from zygotic embryos. nih.gov

Beyond plant cell culture, kinetin has also been investigated in non-human animal cell culture models. A notable study demonstrated that kinetin can stimulate the differentiation of C2C12 myoblasts, a mouse muscle precursor cell line, into myotubes. plos.org This suggests a potential role for kinetin in promoting muscle cell development. The study found that kinetin was effective in both mitogen-poor and mitogen-rich media and could also enhance the conversion of fibroblasts into myotubes when the key regulatory factor MyoD was present. plos.org Other research has explored the effects of kinetin in various mammalian cell lines, including an epithelial rat kidney cell line (NRK). mdpi.comnih.gov These studies have often focused on the protective effects of kinetin against oxidative stress. nih.gov

The following table outlines some examples of the use of kinetin in non-human in vitro cell culture models:

Cell/Tissue Type	Organism	Purpose of Kinetin	Research Finding
Stem internodes	Polygonum tinctorium (plant)	Shoot regeneration	Kinetin was a component of the MS medium used to induce shoots. lifesciencesite.com
Meristem explants	Liriope platyphylla (plant)	Shoot regeneration	Kinetin was supplemented in the MS medium for shoot initiation and growth. pomics.com
Zygotic embryos	Azadirachta indica (Neem tree)	Callus induction and morphogenesis	Kinetin was used in combination with other growth regulators. nih.gov
C2C12 myoblasts	Mouse	Stimulation of myotube differentiation	Kinetin efficiently stimulated the differentiation of myoblasts into myotubes. plos.org
Epithelial kidney cells (NRK)	Rat	Investigation of protective effects	Kinetin was studied for its effects on oxidative stress in this cell line. mdpi.comnih.gov

Synthesis and Chemical Modification of 9 Furfuryladenine and Its Analogs for Research

Classical and Contemporary Synthetic Methodologies for 9-Furfuryladenine

The synthesis of this compound, also known as kinetin (B1673648), has evolved since its initial discovery. Classical methods laid the groundwork for producing this important cytokinin, while contemporary approaches offer more efficient and varied routes to kinetin and its derivatives.

One of the earliest and most straightforward syntheses of kinetin involves the reaction of 6-chloropurine (B14466) with furfurylamine. This method, while effective, is part of a broader history of purine (B94841) chemistry that has been instrumental in the development of cytokinin analogs. Another classical approach reported the synthesis of kinetin from adenine (B156593) in a two-step process. dtic.mil A different classical method involved the ring closure of 4,5-diamino-6-furfurylaminopyrimidine. rsc.org This reaction, when carried out with ethyl orthoformate and acetic anhydride, unexpectedly yielded 6-furfurylaminopurine (kinetin). rsc.org When the same pyrimidine (B1678525) was treated with formamide, a mixture of the desired this compound and kinetin was produced. rsc.org

Contemporary synthetic strategies often focus on improving efficiency and yield. A more modern, two-step method for preparing kinetin riboside has been developed. google.com This process involves the furoylation of adenosine (B11128) with 2-furoyl chloride, followed by a reduction step using lithium aluminum hydride to yield the final product. google.com

Enzymatic synthesis has also emerged as a powerful contemporary tool. Nucleoside phosphorylases (NPs) are used to catalyze the synthesis of nucleosides from purine or pyrimidine bases. researchgate.net Multi-enzymatic systems that combine purine nucleoside phosphorylases (PNPs) with pyrimidine nucleoside phosphorylases (PyNPs) are commonly employed for creating nucleoside analogs. researchgate.net For instance, the synthesis of kinetin riboside can be achieved using a crude preparation of α-D-ribose 1-phosphate (Rib-1Pi) in an enzymatic reaction. researchgate.net

Design and Synthesis of this compound Derivatives and Analogs

The foundational structure of this compound has served as a template for the design and synthesis of a wide array of derivatives and analogs, aimed at exploring and enhancing its biological activities. Researchers have systematically modified the purine ring and the furfuryl side chain to understand the structural requirements for its cytokinin and other biological effects.

Modifications to the purine ring have been a significant area of focus. For example, the introduction of a chlorine atom at the C2 position of the purine ring has been explored. imtm.cz Additionally, substitutions at the N7 and C8 positions have yielded active derivatives. imtm.cz Methylation at the N7 position, and the introduction of various groups like halogens, amino, hydroxy, alkoxy, and alkylamino at the C8 position have resulted in compounds with significant activity. imtm.cz The combination of modifications, such as a 2-chloro and a 7-methyl group, has produced derivatives that are even more active than the parent kinetin. imtm.cz

The synthesis of these derivatives often involves multi-step chemical processes. For instance, the synthesis of 9-deazaguanine (B24355) derivatives, which are analogs of purines, has been achieved through the Sonogashira coupling reaction between a 9-deaza-9-iodoguanine derivative and ω-alkynyldifluoromethylene phosphonates. nih.gov

Beyond simple substitutions, more complex analogs have been synthesized. This includes the creation of pteridine (B1203161) analogs of kinetin, where the purine nucleus is replaced by a pteridine ring. cdnsciencepub.com The rationale behind this was to investigate the specificity of the imidazole (B134444) ring of the purine structure for biological activity. cdnsciencepub.com Similarly, organotin-kinetin polymers have been synthesized through interfacial polymerization, linking organotin dichlorides with kinetin. researchgate.net

The synthesis of glycoside derivatives of kinetin has also been a key area of research. Methods have been developed for the synthesis of kinetin riboside and other glycosides. google.com These syntheses can be complex, sometimes involving multiple steps and the use of protecting groups. dtic.mil

Structure-Activity Relationship (SAR) Studies of Kinetin Analogs in Biological Systems

Structure-activity relationship (SAR) studies of kinetin and its analogs have been crucial in elucidating the structural features necessary for their biological effects, particularly their cytokinin activity. These studies have systematically explored how modifications to different parts of the kinetin molecule influence its function in various biological assays.

The fundamental components for cytokinin activity have been identified as the purine ring and the N6-substituent. Early research demonstrated that the 6-furfurylaminopurine structure of kinetin was significantly more effective at promoting cell division than adenine alone, highlighting the importance of the N6-furfuryl group. annualreviews.org

Subsequent SAR studies have delved deeper into the specific requirements of both the purine ring and the side chain.

The Purine Ring: Modifications to the purine ring have revealed that certain substitutions can enhance or diminish activity. For example, the introduction of a chlorine or fluorine atom at the C2 position can lead to active compounds. imtm.cz Substitution at the N7 position with a small alkyl group, like a methyl group, is well-tolerated and can even increase activity, while larger groups like a benzyl (B1604629) group at N7 lead to a loss of activity. imtm.cz The C8 position has been found to be amenable to a variety of substitutions, including halogens, amino, hydroxy, alkoxy, and alkylamino groups, often resulting in derivatives more active than kinetin itself. imtm.cz However, replacing the purine ring with a pteridine ring resulted in inactive compounds in a lettuce seed germination assay, suggesting the purine nucleus is critical for this specific activity. cdnsciencepub.com

The N6-Side Chain: The nature of the side chain at the N6 position is a major determinant of activity. While the furfuryl group is characteristic of kinetin, other substituents can also confer high cytokinin activity. For instance, 6-benzyladenine is another highly active cytokinin. nih.gov The length and branching of the side chain can also play a role.

Other Structural Modifications: The presence of a ribose moiety, forming a riboside, can significantly impact activity, particularly in the context of anticancer effects. nih.gov Cytokinin ribosides have shown cytotoxic activity against various human cancer cell lines, while the corresponding free bases often exhibit little to no toxicity. nih.gov

The following table summarizes some key SAR findings for kinetin analogs:

Modification Site	Modification	Effect on Biological Activity	Reference(s)
Purine C2	Chlorine, Fluorine	Active compounds	imtm.cz
Purine N7	Methyl group	Increased activity	imtm.cz
Purine N7	Propyl group	Reduced activity	imtm.cz
Purine N7	Benzyl group	Loss of activity	imtm.cz
Purine C8	Halogens, amino, hydroxy, alkoxy, alkylamino	Increased activity	imtm.cz
Purine Nucleus	Replaced with Pteridine	Inactive in lettuce seed germination	cdnsciencepub.com
N6-Position	Benzyl group	High cytokinin activity	nih.gov
N9-Position	Ribose (forms riboside)	Important for anticancer cytotoxicity	nih.gov

These SAR studies are essential for the rational design of new kinetin analogs with specific and potentially enhanced biological activities for research and therapeutic applications.

Bioconjugation and Labeling Strategies for this compound Research

Bioconjugation and labeling techniques are powerful tools for investigating the molecular mechanisms of this compound (kinetin) and its analogs. These strategies involve chemically linking kinetin to other molecules, such as fluorescent dyes, affinity tags, or photoreactive groups, to study its interactions with cellular components.

Photoaffinity Labeling: A key strategy for identifying the binding partners of kinetin is photoaffinity labeling. This technique utilizes analogs of kinetin that incorporate a photoreactive group, often an azido (B1232118) group. nih.gov These azido-substituted kinetin analogs can be introduced to a biological system, where they bind to their target proteins. Upon exposure to UV light, the azido group is converted into a highly reactive nitrene, which then forms a covalent bond with the binding protein. nih.gov This allows for the identification and characterization of cytokinin-binding proteins. For example, 2-azido and 8-azido derivatives of N6-substituted adenines, including those related to kinetin, have been synthesized and used for this purpose. nih.gov Studies have shown that 2-azido-N6-(Δ2-isopentenyl)adenine can compete with radiolabeled kinetin for binding to a cytokinin-binding protein from wheat germ, and upon photolysis, it effectively blocks this binding. nih.gov

Fluorescent Labeling: The attachment of fluorescent dyes to kinetin or its analogs allows for the visualization of its localization and transport within cells and tissues. While specific examples of fluorescently labeled kinetin are not detailed in the provided search results, the general principles of bioconjugation suggest that this would be a viable strategy. Common bioconjugation methods target functional groups like primary amines for the attachment of fluorescent probes. thermofisher.com

Bioconjugation for Therapeutic and Research Applications: Bioconjugation can also be used to enhance the properties of kinetin for specific applications. For instance, the synthesis of organotin-kinetin polymers demonstrates how kinetin can be incorporated into larger macromolecular structures. researchgate.net While the specific research applications of these polymers are not fully elaborated, this type of bioconjugation could potentially be used to alter the solubility, stability, or delivery of kinetin.

The general field of bioconjugation offers a wide range of chemical reactions that can be applied to a molecule like kinetin. These include reactions targeting primary amines, sulfhydryls, and other functional groups. thermofisher.com The choice of bioconjugation strategy depends on the specific research question, whether it is to identify binding partners, visualize cellular localization, or modify the compound's properties for a particular application.

Advanced Analytical Methodologies for 9 Furfuryladenine Research

Chromatographic Techniques for Kinetin (B1673648) Quantification and Separation in Biological Samples (Research Focus)tandfonline.comdr-martins.comnih.govmdpi.com

Chromatography is a fundamental tool for separating kinetin and its metabolites from other components in biological samples. The choice of chromatographic method often depends on the specific research question, the nature of the sample, and the required level of sensitivity.

High-Performance Liquid Chromatography (HPLC)dr-martins.comnih.govmdpi.com

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of cytokinins, including kinetin. researchgate.netsigmaaldrich.com Its versatility and high resolving power make it suitable for separating various forms of kinetin from complex mixtures found in plant tissues, cell cultures, and other biological fluids. creative-proteomics.comresearchgate.net

Research Focus:

Method Development: A significant area of research involves the development of optimized HPLC methods for the baseline chromatographic separation of multiple cytokinin standards, including kinetin and its derivatives like kinetin riboside. researchgate.netresearchgate.netresearchgate.net This often involves experimenting with different stationary phases, mobile phase compositions, and gradient elution programs to achieve optimal separation. tandfonline.comchromatographyonline.comjrespharm.com For instance, a study successfully developed an HPLC method for the separation of 18 different cytokinin standards. researchgate.net Another study focused on developing a rapid and sensitive RP-HPLC method for quantifying kinetin riboside in specific formulations. researchgate.net

Sample Purification: Effective sample preparation is crucial for accurate HPLC analysis. Research has focused on developing efficient extraction and purification protocols, such as solid-phase extraction (SPE) using C18 or Oasis MCX columns, to remove interfering substances from biological extracts before HPLC analysis. researchgate.netnih.gov

Detection: HPLC systems are often coupled with various detectors for the identification and quantification of kinetin. UV detectors are commonly used, with the absorbance of the column effluent monitored at specific wavelengths, such as 269 nm for kinetin. researchgate.netresearchgate.net For enhanced sensitivity and specificity, HPLC is frequently coupled with mass spectrometry (MS). psu.edu

Parameter	Typical Conditions for Kinetin Analysis	Source
Column	C18 reverse-phase	researchgate.netresearchgate.net
Mobile Phase	Gradient of aqueous buffer (e.g., 0.05 M potassium phosphate) and an organic solvent (e.g., methanol)	researchgate.netresearchgate.net
Detection	UV at ~269 nm	researchgate.netresearchgate.net

Gas Chromatography-Mass Spectrometry (GC-MS)nih.govmdpi.com

Gas Chromatography-Mass Spectrometry (GC-MS) is another powerful technique for the analysis of kinetin, particularly for volatile derivatives of the compound. researchgate.net This method offers high sensitivity and provides detailed structural information through mass spectrometry. ashs.org

Research Focus:

Derivatization: A key aspect of GC-MS analysis of cytokinins is the conversion of the non-volatile compounds into volatile derivatives, typically through trimethylsilylation (TMS). ashs.orgsureshrattan.com Research has focused on optimizing derivatization procedures to ensure complete and reproducible conversion of kinetin for accurate quantification. ashs.org

Sensitivity: GC-MS, especially when coupled with sensitive detectors like a nitrogen-phosphorus detector (N-P), can achieve very low detection limits for kinetin, in the picogram range. ashs.org This high sensitivity is crucial for detecting the trace amounts of kinetin present in many biological samples.

Structural Confirmation: The mass spectra generated by GC-MS provide a "fingerprint" of the analyzed compound, allowing for unambiguous identification of kinetin and its metabolites. sureshrattan.com The fragmentation patterns observed in the mass spectra are characteristic of the molecule's structure. nih.gov

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)nih.gov

The coupling of liquid chromatography with tandem mass spectrometry (LC-MS/MS) has become the gold standard for the quantitative analysis of plant hormones, including kinetin. researchgate.netcreative-proteomics.com This technique combines the excellent separation capabilities of HPLC with the high sensitivity and selectivity of tandem mass spectrometry. dr-martins.comresearchgate.netmtoz-biolabs.com

Research Focus:

High Sensitivity and Specificity: LC-MS/MS allows for the detection of kinetin at extremely low concentrations, often in the femtomolar range. researchgate.netnih.gov The use of selected reaction monitoring (SRM) mode in tandem mass spectrometry provides exceptional specificity, minimizing interference from the complex biological matrix. dr-martins.comresearchgate.net In SRM, specific precursor-to-product ion transitions are monitored, which are unique to the target analyte. For kinetin, a common transition monitored is m/z 216 → 148. dr-martins.com

Metabolite Profiling: LC-MS/MS is instrumental in identifying and quantifying a wide range of kinetin metabolites in a single analytical run. nih.govcreative-proteomics.com This capability is essential for studying the metabolic pathways of kinetin and understanding its physiological functions. Advanced LC-MS/MS platforms can detect over 10 kinetin-related metabolites simultaneously. creative-proteomics.com

Method Validation: Research efforts are dedicated to developing and validating robust LC-MS/MS methods for the accurate quantification of kinetin in various biological samples, including plant tissues, cell cultures, and bodily fluids. nih.govcreative-proteomics.comnih.gov This includes establishing parameters like linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ). researchgate.net For example, one study reported an LOD of 0.02 µM for kinetin using an LC-MS/MS method. researchgate.net

Technique	Key Advantages for Kinetin Analysis	Typical Detection Limit	Source
HPLC-UV	Good for separation and quantification, widely available.	Micromolar (µM) range	researchgate.netresearchgate.net
GC-MS	High sensitivity for volatile derivatives, provides structural information.	Picogram (pg) range	ashs.org
LC-MS/MS	Highest sensitivity and specificity, ideal for complex matrices and metabolite profiling.	Femtomolar (fmol) to Nanogram/mL (ng/mL) range	researchgate.netcreative-proteomics.comresearchgate.net

Spectroscopic Methods in 9-Furfuryladenine Studies (Research Focus)dr-martins.complos.org

Spectroscopic techniques are indispensable for the structural elucidation and detailed investigation of the physicochemical properties of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopyplos.org

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for determining the precise chemical structure of kinetin and its derivatives. mdpi.communi.cz It provides detailed information about the arrangement of atoms within a molecule.

Research Focus:

Structural Elucidation: ¹H and ¹³C NMR spectroscopy are used to assign the chemical shifts of the protons and carbons in the kinetin molecule, confirming its structure. nih.govlookchem.com Two-dimensional NMR techniques, such as COSY and HSQC, are employed to establish the connectivity between atoms. lookchem.com

Tautomerism and Conformation: NMR studies have been instrumental in investigating the tautomeric forms of kinetin in solution. mdpi.com For instance, research has suggested that some N6-substituted adenosines, including derivatives of kinetin, can exist as a mixture of amino and imino tautomers at room temperature. mdpi.com These studies provide insights into the dynamic behavior of the molecule in different environments.

Interaction Studies: Saturation Transfer Difference (STD) NMR is a technique used to study the binding of ligands to proteins. core.ac.uk This method has been applied to investigate the interaction of kinetin with proteins, providing information on which parts of the kinetin molecule are involved in the binding. core.ac.uk

Mass Spectrometry (MS) Applications in Kinetin Metabolomics and Adduct Detectionresearchgate.netresearchgate.netashs.orgmtoz-biolabs.complos.orgmdpi.comresearchgate.net

Mass spectrometry (MS) is a highly sensitive analytical technique that measures the mass-to-charge ratio of ions. It is a cornerstone of kinetin research, employed for identification, quantification, and metabolic studies. psu.edu

Research Focus:

Metabolite Identification: MS, particularly when coupled with chromatographic separation techniques like LC or GC, is crucial for identifying kinetin metabolites in biological systems. creative-proteomics.comsureshrattan.com The fragmentation patterns of kinetin and its metabolites in the mass spectrometer provide structural information that aids in their identification. For example, the molecular ion of kinetin is observed at m/z 215. sureshrattan.com

Metabolomics: Advanced MS platforms, such as high-resolution mass spectrometers (e.g., Q-TOF), are used in non-targeted metabolomics studies to identify and quantify a broad range of metabolites, including kinetin and its derivatives, that are altered in response to specific stimuli or conditions. creative-proteomics.comresearchgate.net This approach helps in mapping the metabolic pathways involving kinetin. creative-proteomics.com

Adduct Detection: ESI-MS is used to study the interaction of kinetin with other molecules, such as metal ions and biomolecules. plos.org For example, studies have investigated the formation of complexes between kinetin derivatives and zinc(II) ions, as well as their interactions with sulfur-containing biomolecules like cysteine and glutathione (B108866). plos.org These studies are important for understanding the potential biological activities and mechanisms of action of kinetin and its derivatives.

Immunoassays and Biosensors for Kinetin Detection in Research

The quantification of this compound (kinetin) and other cytokinins in research settings is crucial for understanding their roles in various biological processes. researchgate.net Immunoassays and biosensors have emerged as powerful tools, offering high sensitivity and specificity for this purpose.

Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), are widely used for cytokinin analysis. researchgate.net These methods are based on the specific binding between an antibody and the target cytokinin. A competitive ELISA format is commonly employed, where free cytokinin in a sample competes with a labeled cytokinin-protein conjugate for a limited number of antibody binding sites. nih.gov For instance, a fluorescence-based ELISA using monoclonal anticytokinin antibodies has been developed to quantify cytokinins. nih.gov This assay can detect as little as 0.03 pmol of cytokinin and operates over a wide measurement range. nih.gov While highly sensitive, the cross-reactivity of antibodies with different cytokinin forms must be considered. Studies have shown that antibodies raised against zeatin riboside (ZR) and dihydrozeatin riboside (DHZR) may exhibit low cross-reactivity (0.2 to 0.3%) with kinetin, while antibodies for isopentenyladenosine (iPA) can show slightly higher cross-reactivity (4%). scispace.com

Biosensors represent a newer frontier for phytohormone detection, converting a biological recognition event into a measurable signal. frontiersin.orgnih.gov They consist of a bioreceptor (e.g., antibody, DNA, enzyme) that provides specificity and a transducer that converts the binding event into an optical or electrical signal. frontiersin.org

Electrochemical Biosensors : These sensors measure changes in electrical properties resulting from the interaction between the analyte and the bioreceptor immobilized on an electrode surface. frontiersin.orgmdpi.com They are known for their high sensitivity, rapid response, and potential for miniaturization and low-cost production. mdpi.com Nanomaterials like gold nanoparticles (AuNPs), silver nanoparticles (AgNPs), and carbon nanotubes are often incorporated to amplify the electrochemical signal, enhancing detection limits. mdpi.comfrontiersin.org

Optical Biosensors : This category includes methods based on colorimetry, fluorescence, and surface plasmon resonance (SPR). frontiersin.org They work by detecting changes in light properties (amplitude, phase, frequency) upon the binding of the target analyte. frontiersin.org Fluorescence resonance energy transfer (FRET) biosensors are a prominent type of direct hormone sensor. nih.gov In a FRET sensor, hormone binding induces a conformational change in a receptor protein, altering the energy transfer between two fluorescent proteins and thus changing the emission ratio. nih.gov

These advanced analytical tools provide researchers with the means to perform sensitive and specific quantification of kinetin, though often as part of a broader cytokinin analysis.

Table 1: Comparison of Immunoassay and Biosensor Characteristics for Cytokinin Detection

Parameter	Immunoassay (ELISA)	Electrochemical Biosensor	Optical (FRET) Biosensor
Principle	Competitive binding between antibody and antigen. nih.gov	Measures electrical signal from a biorecognition event. mdpi.com	Measures change in light emission upon hormone binding. nih.gov
Bioreceptor	Monoclonal or polyclonal antibodies. nih.govscispace.com	Antibodies, DNA, enzymes. frontiersin.org	Hormone receptor proteins. nih.gov
Detection Limit	As low as 0.03 pmol (approx. 10 pg). nih.gov	Can reach femtomolar (fM) levels. mdpi.com	Detects rapid changes within minutes. nih.gov
Key Advantage	High throughput and established methodology. researchgate.net	High sensitivity, low cost, and portability. mdpi.com	Allows for in vivo and real-time spatial analysis. nih.gov
Consideration	Antibody cross-reactivity with related compounds. scispace.com	Sensor stability and matrix effects. frontiersin.org	Requires genetic engineering to deploy in vivo. nih.gov

Sample Preparation and Extraction Techniques for Diverse Biological Matrices (Research Context)

The accurate analysis of this compound in biological samples is critically dependent on the sample preparation and extraction procedures. researchgate.net These steps are essential for isolating the target analyte from complex matrices, removing interfering substances, and concentrating it to a level suitable for instrumental analysis. The choice of method depends on the sample type, which can range from plant tissues and cell cultures to biological fluids. creative-proteomics.com

A widely adopted protocol for cytokinin extraction from plant tissues involves the use of a cold, acidic methanol-water solution. researchgate.net This is often followed by a multi-step purification process utilizing solid-phase extraction (SPE). researchgate.netresearchgate.net SPE has become a cornerstone of sample cleanup in phytohormone analysis due to its efficiency and selectivity. nih.gov

A common SPE-based purification workflow involves the following steps:

Initial Extraction : The biological sample (e.g., freeze-dried plant tissue) is homogenized and extracted with a solvent, such as a modified Bieleski's solution or an acidic methanol (B129727) mixture, often at low temperatures (-20°C) to minimize enzymatic degradation. researchgate.netresearchgate.net

Pre-purification : The crude extract may first be passed through a cartridge like Polyclar™ VT to remove polyphenolic compounds. researchgate.net

Mixed-Mode SPE : A crucial step is the use of mixed-mode SPE cartridges, such as Oasis MCX. researchgate.netresearchgate.net These cartridges have both reversed-phase and ion-exchange properties. After loading the sample (acidified to ensure cytokinins are protonated), interfering substances like auxins and abscisic acid can be washed away with methanol. The cytokinin bases, ribosides, and glucosides are then eluted with a stronger base, such as ammonium (B1175870) hydroxide (B78521) in methanol. researchgate.net

Further Fractionation : For separating different classes of cytokinins, further SPE steps can be employed. For example, Oasis MAX cartridges can be used to separate cytokinin nucleotides from the bases and ribosides. researchgate.net

For different biological matrices, specific considerations are necessary.

Table 2: Sample Preparation Requirements for Kinetin Analysis in Various Matrices

Sample Type	Minimum Amount	Recommended Preparation	Key Considerations
Plant Tissue	50 mg	Fresh or freeze-dried tissue is recommended. creative-proteomics.com	Homogenization in cold extraction buffer is critical to prevent degradation. researchgate.net
Cell Culture	1 mL	Cells should be collected in a suitable buffer solution. creative-proteomics.com	Separation of cells from the culture medium is required to analyze intracellular vs. extracellular levels.
Biological Fluids	500 µL	Serum, plasma, or urine should be used fresh or frozen. creative-proteomics.com	Protein precipitation is often a necessary first step to reduce matrix interference. nih.gov
Soil Extract	10 g	Freshly collected samples require proper preservation. creative-proteomics.com	High levels of humic acids and other organic matter may require extensive cleanup.

This systematic approach to extraction and purification is vital for obtaining reliable and reproducible results in the quantification of this compound. researchgate.net

Validation of Analytical Procedures for Kinetin Quantification in Research Studies

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose. europa.eu For the quantification of this compound, this ensures that the chosen method—typically high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass spectrometry (LC-MS/MS)—provides reliable, reproducible, and accurate results. ms-editions.clnih.gov The validation process involves evaluating several key performance parameters as defined by international guidelines. ms-editions.cl

The primary parameters assessed during method validation include:

Selectivity/Specificity : This is the ability of the method to differentiate and quantify the analyte in the presence of other components expected to be in the sample matrix. ms-editions.clnih.gov In HPLC, this is demonstrated by obtaining a clean, well-resolved peak for kinetin without interference from other compounds in the extract. nih.gov

Linearity : Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range. europa.eu It is typically evaluated by analyzing a series of standards at different concentrations and determining the correlation coefficient (R²) of the calibration curve, which should ideally be greater than 0.995. nih.gov

Range : The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity. europa.eu

Precision : Precision measures the degree of agreement among individual tests when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels:

Repeatability (Intra-assay precision) : The precision obtained under the same operating conditions over a short interval. europa.eu

Intermediate Precision : Expresses the variation within a single laboratory, accounting for random events like different days, analysts, or equipment. europa.eu Precision is typically expressed as the relative standard deviation (RSD) or coefficient of variation (CV), with values ideally below 10-15%. nih.gov

Accuracy : Accuracy reflects the closeness of the test results obtained by the method to the true value. ms-editions.cl It is often determined by spike-recovery experiments, where a known amount of kinetin is added to a blank matrix and the percentage of recovery is calculated. nih.gov Acceptable accuracy often falls within 85-115%. nih.gov

Limit of Detection (LOD) : The lowest concentration of an analyte in a sample that can be detected, but not necessarily quantified with precision and accuracy. europa.eu

Limit of Quantification (LOQ) : The lowest concentration of an analyte in a sample that can be determined with acceptable precision and accuracy. europa.eu The LOQ is a critical parameter for analyzing trace levels of kinetin. europa.eu

Robustness : This parameter measures the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase composition, pH, column temperature), indicating its reliability during normal use. europa.eums-editions.cl

Table 3: Representative Validation Parameters for Kinetin Quantification by a Chromatographic Method

Validation Parameter	Typical Acceptance Criteria	Example Finding
Linearity (R²)	> 0.995	0.998. nih.gov
Accuracy (% Recovery)	85% - 115%	88.6% to 110.7%. nih.gov
Precision (Repeatability RSD%)	< 15%	2.4% to 6.7%. nih.gov
Precision (Intermediate RSD%)	< 15%	7.2% to 9.4%. nih.gov
Limit of Detection (LOD)	Method dependent	0.046 µg/mL. nih.gov
Limit of Quantification (LOQ)	Method dependent	0.14 µg/mL. nih.gov

Successfully validating an analytical method according to these parameters is a prerequisite for its application in research studies, ensuring the scientific value and reliability of the data generated on this compound levels. nih.gov

Interactions of 9 Furfuryladenine with Other Biological Compounds and Pathways

Cross-Talk with Other Phytohormones (e.g., auxins, gibberellins (B7789140), abscisic acid, ethylene)

The regulation of plant growth and development is a finely tuned process managed by the interplay of various phytohormones. 9-Furfuryladenine, as a cytokinin, is a central player in this hormonal cross-talk, often exhibiting both synergistic and antagonistic relationships with other key hormones. nih.govijarbs.comfrontiersin.org

The interaction between auxins and cytokinins is one of the most fundamental in plant development. nih.gov This relationship was foundational to the discovery of cytokinins, where the ratio of auxin to cytokinin in cell culture was found to determine the developmental fate of tissues; an excess of auxin promotes root development, while an excess of cytokinin promotes shoot development. nih.gov This balance is crucial for maintaining the shoot and root apical meristems, vascular development, and shoot branching. nih.govbiologists.com At a molecular level, this antagonism is partly achieved through mutual regulation of each other's synthesis and signaling pathways. researchgate.net For instance, auxin can repress the expression of cytokinin biosynthesis genes, while cytokinins can influence auxin transport. nih.govresearchgate.net

Interactions with gibberellins (GA) are also critical. In some contexts, kinetin (B1673648) and gibberellins can have opposing effects. For example, they act antagonistically in regulating root meristem maintenance. nih.gov However, they can also act synergistically, as both have been found to stimulate ethylene (B1197577) production in certain plant tissues. researchgate.net Gibberellins are primarily known for promoting processes like seed germination and stem elongation, and their balance with other hormones, including cytokinins, is essential for coordinated growth. mdpi.combyjus.com

This compound also interacts with growth-inhibiting hormones like abscisic acid (ABA). They often have antagonistic effects; for instance, cytokinins promote cell division and delay senescence, while ABA inhibits growth, promotes dormancy, and accelerates senescence. mdpi.combyjus.com A key example of their opposition is in the regulation of stomatal aperture, where cytokinins can stimulate stomata to open, while ABA is a potent signal for stomatal closure, particularly under stress conditions. mdpi.com

The relationship with ethylene is complex and context-dependent. ijarbs.com Kinetin can stimulate ethylene production, and this interaction is involved in processes like root growth and the formation of the apical hook. ijarbs.comresearchgate.net The interplay between auxin, cytokinin, and ethylene is crucial for regulating various developmental stages, including root hair initiation and leaf abscission. ijarbs.com

Table 1: Summary of this compound (Kinetin) Interactions with Other Phytohormones

Interacting Phytohormone	Type of Interaction	Developmental Process Affected	References
Auxins	Antagonistic	Root/shoot differentiation, apical dominance, lateral root initiation, vascular development	nih.govresearchgate.netmdpi.com
	Synergistic	Callus formation, cell division	nih.gov
Gibberellins (GA)	Antagonistic	Root meristem maintenance	nih.gov
	Synergistic	Ethylene production	researchgate.net
Abscisic Acid (ABA)	Antagonistic	Seed dormancy, stomatal regulation, growth inhibition vs. promotion	mdpi.combyjus.com
Ethylene	Synergistic	Ethylene production, root development, apical hook formation	ijarbs.comresearchgate.net

Interplay with Nutrient Signaling Pathways in Plants

This compound plays a significant role in how plants sense and respond to nutrient availability. This interplay is vital for adjusting growth and development to the nutritional status of the environment. Cytokinins are known to influence many agriculturally important processes, including nutrient responses. biologists.combiologists.comnih.gov

One of the classic roles associated with cytokinins is the regulation of nutrient allocation and source-sink relationships. frontiersin.org Early studies demonstrated that the application of kinetin to leaves could increase the accumulation of amino acids in the treated area, indicating its role in directing nutrient flow. frontiersin.org This function is tied to the ability of cytokinins to modulate the expression of nutrient transport proteins. biologists.com For example, cytokinins can upregulate genes that encode for amino acid transporters, particularly in sink organs like roots and flowers. frontiersin.org

The interaction with nitrogen signaling is particularly well-documented. Nitrate (B79036), a primary source of nitrogen for plants, acts as a signal that induces the synthesis and signaling of cytokinins. nih.govbmbreports.org This nitrate-induced cytokinin then promotes the proliferation of the root meristem and acts as a long-distance signal to the shoot to promote growth, effectively coordinating the plant's growth with nitrogen availability. nih.gov This signaling cascade involves complex regulatory networks, including transcription factors and protein kinases that integrate the nitrate signal with hormone pathways. bmbreports.org

Cytokinin signaling also intersects with other major nutrient and energy signaling hubs in the plant cell, such as the TARGET OF RAPAMYCIN (TOR) kinase pathway. nih.gov TOR acts as a central integrator, responding to cues from nutrients, energy status, and hormones to regulate cell metabolism, growth, and development. nih.gov Nutrient availability, including nitrogen and sugars, influences TOR signaling, which in turn can modulate hormone pathways to orchestrate growth system-wide. nih.gov

Table 2: Role of this compound (Kinetin) in Plant Nutrient Signaling

Nutrient/Pathway	Role of this compound/Cytokinins	Observed Effects	References
Overall Nutrient Allocation	Regulates source-sink relationships	Directs the flow and accumulation of nutrients (e.g., amino acids) to specific tissues.	frontiersin.org
Nitrogen (Nitrate) Signaling	Acts as a downstream signal of nitrate availability	Nitrate induces cytokinin biosynthesis and signaling.	nih.govbmbreports.org
	Promotes growth in response to nitrogen	Stimulates root meristem proliferation and shoot growth.	nih.gov
Nutrient Transport	Modulates expression of transporter genes	Regulates the expression of amino acid transporters and other nutrient uptake proteins.	biologists.comfrontiersin.org

Interaction with Antioxidant Systems and Reactive Oxygen Species (ROS) in Biological Contexts

This compound exhibits significant interactions with antioxidant systems and plays a role in modulating the effects of reactive oxygen species (ROS) in both plant and animal cells. ROS, such as superoxide (B77818) anions and hydrogen peroxide, are by-products of aerobic metabolism that can cause oxidative damage but also function as important signaling molecules. plos.orgfrontiersin.org

In various biological systems, kinetin has demonstrated protective effects against oxidative stress. plos.orgresearchgate.net Research on mammalian cells shows that low, physiologically relevant concentrations of kinetin can protect cells from oxidative stress-mediated death. plos.org This protection is achieved by reducing the production of ROS and helping to maintain the levels of endogenous antioxidants like glutathione (B108866) (GSH). plos.org Furthermore, kinetin has been shown to protect DNA from oxidative damage, such as that induced by the Fenton reaction, which generates highly reactive hydroxyl radicals. plos.orgscientificarchives.com While kinetin itself may not be a direct chemical antioxidant, it appears to trigger cellular antioxidant response pathways. scientificarchives.com

In plants, the interplay between ROS and phytohormones is a critical component of signaling networks that control development and stress responses. frontiersin.orgnih.gov ROS can act in concert with hormones like auxin and cytokinin to regulate cell cycle activation. nih.gov The balance of ROS is crucial; while low levels can act as signaling molecules to promote cell proliferation, high levels can be toxic and inhibit cell division. frontiersin.orgnih.gov Cytokinins are involved in mitigating abiotic stress, a condition often associated with increased ROS production. researchgate.net

The pro-myogenic function of kinetin observed in C2C12 myoblasts may be partly explained by its ability to impact ROS signaling and alter intracellular calcium levels, both of which are important during muscle regeneration. plos.orgnih.gov

Table 3: Interaction of this compound (Kinetin) with ROS and Antioxidant Systems

Biological System	Effect of this compound	Mechanism/Observation	References
Mammalian Cells	Protects against oxidative stress	Reduces ROS production at low doses; maintains cellular glutathione (GSH) levels.	plos.org
	Protects DNA from oxidative damage	Protects against Fenton reaction-mediated damage; reduces formation of 8-hydroxy-2-deoxyguanosine.	plos.orgscientificarchives.com
	Stimulates myogenic differentiation	May be mediated by its impact on ROS signaling and intracellular calcium.	plos.orgnih.gov
Plants	Mitigates abiotic stress	Helps plants resist stresses like salinity, which are linked to ROS.	researchgate.net
	Regulates cell cycle	Interacts with ROS and auxin in cell cycle activation.	nih.gov
General	Signals an antioxidant response	Triggers endogenous antioxidant defense pathways.	researchgate.netscientificarchives.com

Influence on Secondary Metabolite Production in Plants

This compound and other cytokinins have a marked influence on the secondary metabolism of plants. numberanalytics.com Secondary metabolites are a diverse group of compounds not directly involved in primary growth but essential for defense, stress responses, and environmental interactions. numberanalytics.comnih.gov The application of kinetin can be used to modulate the biosynthesis and accumulation of valuable compounds such as phenolics, terpenoids, and alkaloids. numberanalytics.compakbs.org

The effect of kinetin is highly species-specific and depends on the class of secondary metabolite. For instance, in a study on Houttuynia cordata, treatment with kinetin significantly promoted the accumulation of several volatile compounds, including α-pinene, β-pinene, and linalool, while inhibiting the production of the phenolic compound cineole. pakbs.org In callus cultures of Dioscorea esculenta, a synergistic effect was observed where a combination of kinetin and the synthetic auxin 2,4-D significantly increased the production of flavonoids. wu.ac.th

This regulatory role extends to the genetic level. Cytokinins can induce the expression of key genes in biosynthetic pathways, such as phenylalanine ammonia-lyase (PAL) and chalcone (B49325) synthase (CHS), which are crucial for the production of phenolic compounds. numberanalytics.com In some cases, the application of kinetin leads to a decrease in certain primary metabolites, such as the amino acids L-phenylalanine and L-tyrosine, which simultaneously corresponds to an increase in specific secondary metabolites. frontiersin.org This suggests that kinetin can channel precursors from primary metabolism into secondary metabolic pathways. frontiersin.org For example, in Scabiosa tschiliensis, kinetin treatment enhanced the accumulation of umbelliferone (B1683723) and chlorogenic acid, which are derived from the shikimate pathway that also produces aromatic amino acids. frontiersin.org

Table 4: Influence of this compound (Kinetin) on Secondary Metabolite Production in Various Plant Species

Plant Species	Effect of Kinetin Treatment	Specific Metabolites Affected	References
Houttuynia cordata	Promoted accumulation of volatiles; Inhibited some phenolics	Increased: α-pinene, β-pinene, linalool, borneol. Decreased: Cineole.	pakbs.org
Scabiosa tschiliensis	Increased accumulation of specific phenolics	Increased: Umbelliferone, chlorogenic acid.	frontiersin.org
Dioscorea esculenta	Increased flavonoid production (synergistic with 2,4-D)	Increased: Flavonoids (kaempferol, quercetin, isoflavone (B191592), etc.).	wu.ac.th
Acmella oleracea	Altered chemical composition of essential oil	The relative content of various essential oil components was changed.	researchgate.net
General	Induces expression of biosynthetic genes	Phenylalanine ammonia-lyase (PAL), Chalcone synthase (CHS).	numberanalytics.com

Table of Mentioned Compounds

Compound Name
This compound (Kinetin)
Abscisic Acid (ABA)
α-pinene
β-pinene
Borneol
Chalcone synthase (CHS)
Chlorogenic acid
Cineole
Ethylene
Flavonoids
Gibberellins (GA)
Glutathione (GSH)
Hydrogen peroxide
Isoflavone
Kaempferol
L-phenylalanine
L-tyrosine
Linalool
Phenylalanine ammonia-lyase (PAL)
Quercetin
Superoxide anion
Umbelliferone
2,4-Dichlorophenoxyacetic acid (2,4-D)

Applications of 9 Furfuryladenine in Plant Biotechnology and Agricultural Research

Plant Tissue Culture and Micropropagation Enhancements

Kinetin (B1673648) is widely utilized to enhance shoot proliferation and induce callus differentiation in various plant species. plantcelltechnology.com For instance, in the micropropagation of cotton (Gossypium hirsutum), media supplemented with kinetin and 6-benzylaminopurine (B1666704) (BAP) induced a high frequency of embryogenic calli from different explants. cas.cz Similarly, in snake melon (Cucumis melo var. flexuosus), kinetin, in combination with other growth regulators, has been used for callus induction and subsequent shoot regeneration. ekb.eg The process of somatic embryogenesis, where embryos are derived from somatic cells, is also influenced by kinetin. researchfloor.org While auxins are generally the primary inducers of somatic embryogenesis, cytokinins like kinetin can modulate this process. redalyc.org In some cases, the presence of kinetin in the culture medium has been shown to be beneficial for the maturation and germination of somatic embryos. cas.cz For example, in Cnidium officinale, low concentrations of kinetin were found to be optimal for promoting the conversion of somatic embryos into plantlets and enhancing shoot growth. internationalscholarsjournals.com

The effectiveness of kinetin can be observed across a range of plant species and explant types. Research on Vigna unguiculata demonstrated the role of kinetin in shoot proliferation from cotyledonary node explants. researchgate.net In the medicinal plant Glinus lotoides, a combination of kinetin and BAP was found to be effective for obtaining the highest number of shoots and promoting shoot elongation. scirp.org These examples underscore the versatility of 9-furfuryladenine in plant tissue culture, where it serves as a key component for the mass propagation of desired plant genotypes and the regeneration of whole plants from cultured cells and tissues. dpi.qld.gov.aumdpi.com

Table 1: Effects of this compound (Kinetin) in Plant Tissue Culture

Plant Species	Explant Type	Role of Kinetin	Research Finding
Gossypium hirsutum (Cotton)	Shoot apices, hypocotyls, nodes	Callus induction	In combination with BAP, induced 100% embryogenic calli. cas.cz
Cnidium officinale	Somatic embryos	Embryo conversion and shoot growth	Low concentrations of kinetin increased the frequency of conversion and shoot growth. internationalscholarsjournals.com
Vigna unguiculata	Cotyledonary node	Shoot proliferation	Used in combination with BAP for shoot proliferation and elongation. researchgate.net
Glinus lotoides	Leaf	Shoot regeneration	A combination of BAP and kinetin yielded the highest number of shoots and shoot length. scirp.org
Raphanus sativus	Leaf discs	Delaying senescence	Application of kinetin minimized the breakdown of chlorophylls (B1240455) and carotenoids. nih.gov

Genetic Transformation Studies and Vector Design (Plant-Specific)

In the realm of plant genetic transformation, this compound is a valuable component of the tissue culture media used for the regeneration of transgenic plants following gene transfer. The process of introducing foreign DNA into plant cells, often mediated by Agrobacterium tumefaciens, requires an efficient in vitro regeneration system to produce whole, genetically modified plants from the transformed cells. mdpi.comscione.com Kinetin, as a cytokinin, plays a crucial role in stimulating cell division and shoot development from transformed explants. plantcelltechnology.comnumberanalytics.com

During Agrobacterium-mediated transformation, after the co-cultivation of plant explants with the bacterial suspension, the explants are transferred to a selection medium. This medium typically contains an antibiotic to eliminate the Agrobacterium and a selective agent to inhibit the growth of non-transformed plant cells. Crucially, it is also supplemented with plant growth regulators, including kinetin and an auxin, to promote the growth of transformed cells and their differentiation into shoots. mdpi.comscione.com

For example, in a study on sugarcane (Saccharum officinarum) transformation, callus induction was performed on a medium containing both 2,4-D (an auxin) and kinetin before co-cultivation with Agrobacterium. scione.com Similarly, a protocol for Agrobacterium-mediated transformation of alfalfa (Medicago sativa) utilized a selection medium supplemented with kinetin and 2,4-D to encourage callus growth from inoculated explants. mdpi.com Research on cowpea (Vigna unguiculata) transformation for abiotic stress resistance also involved the use of a medium containing kinetin and BAP for in vitro regeneration after co-cultivation with Agrobacterium. researchgate.net

The concentration and combination of plant growth regulators, including kinetin, in the culture media are critical for the success of genetic transformation. frontiersin.org The balance between auxins and cytokinins can significantly influence the efficiency of T-DNA delivery and the subsequent recovery of transgenic plants. researchgate.net While the primary role of kinetin is in the regeneration phase, some studies suggest that cytokinins secreted by Agrobacterium can also influence the transformation process itself by affecting bacterial virulence. bioone.org

Enhancing Crop Stress Tolerance in Research Models

This compound has been investigated for its potential to enhance plant tolerance to various abiotic stresses, such as salinity and drought, in research models. cdnsciencepub.comnih.govnih.gov As a cytokinin, kinetin is involved in regulating numerous physiological processes that can be affected by environmental stressors. researchgate.net Its application has been shown to mitigate the negative impacts of stress and improve plant growth and performance under adverse conditions. nih.gov

Under salinity stress, the application of kinetin has been found to improve the growth of crop plants. cdnsciencepub.com In a study on soybean (Glycine max) grown under salt stress, exogenous application of kinetin significantly mitigated the adverse effects of NaCl, leading to increased plant height and biomass. nih.gov The positive effects of kinetin in this context may be attributed to its ability to modulate the levels of other phytohormones involved in stress responses. nih.govresearchgate.net For instance, kinetin application was shown to up-regulate the biosynthesis of gibberellins (B7789140) (GAs) and decrease the levels of abscisic acid (ABA), a hormone generally associated with stress responses. nih.gov Furthermore, kinetin treatment increased the content of isoflavones, which are compounds with antioxidant properties. nih.gov

In the context of drought stress, cytokinins like kinetin can have both positive and negative effects depending on the severity and duration of the stress. frontiersin.org However, research has shown that kinetin can play a role in improving drought tolerance. For example, in hybrid rice, kinetin application was found to regulate cell division, assimilate flow, and osmotic regulation under water stress conditions. nih.gov Cytokinins can enhance photosynthesis by stimulating cell division and increasing the "sink strength" of tissues, which refers to their ability to attract and utilize photoassimilates. nih.gov They are also known to improve plant tolerance to water deficit by stimulating the production of photosynthetic proteins and enhancing chlorophyll (B73375) content. nih.gov The application of phytohormones is a recognized strategy for enhancing crop resilience to abiotic stresses by reducing ionic toxicity, improving oxidative stress management, and maintaining water balance. frontiersin.org

Table 2: Research Findings on this compound and Crop Stress Tolerance

Crop	Stress Type	Effect of this compound (Kinetin)	Reference
Soybean (Glycine max)	Salinity	Mitigated adverse effects of NaCl, increased plant height and biomass, modulated phytohormone levels, and increased isoflavone (B191592) content.	nih.gov
Sweet Sorghum (Sorghum bicolor)	Salinity	Increased photosynthetic rate, stomatal conductance, and transpiration rate under salt stress.	cdnsciencepub.com
Hybrid Rice (Oryza sativa)	Drought	Regulated cell division, assimilate flow, and osmotic regulation under water stress; enhanced chlorophyll content and photosynthesis.	nih.gov

Modulation of Plant Senescence for Post-Harvest Research

This compound is well-documented for its ability to delay plant senescence, the process of aging in plants that leads to the deterioration and death of cells, tissues, and organs. fiveable.menumberanalytics.comdoubtnut.com This property is of significant interest in post-harvest research, as delaying senescence can extend the shelf life and maintain the quality of harvested plant products. fiveable.me

The anti-senescence effect of kinetin is largely attributed to its role as a cytokinin. doubtnut.com Cytokinins are known to promote nutrient and water uptake in leaves, thereby maintaining their vitality. doubtnut.com They can also prevent the formation of the abscission zone, which is responsible for leaf drop. doubtnut.com Research has shown that exogenous application of kinetin can delay the degradation of chlorophyll and proteins, which are key events during leaf senescence. nih.govresearchgate.net In a study on radish (Raphanus sativus) leaf discs, kinetin treatment was effective in minimizing the breakdown of chlorophylls and carotenoids and reducing the activity of degradative enzymes like peroxidase and protease. nih.gov

The modulation of senescence by kinetin involves complex interactions with other plant hormones. frontiersin.org For instance, cytokinins often act antagonistically to ethylene (B1197577) and abscisic acid, which are hormones that generally promote senescence. researchgate.netfrontiersin.org By suppressing the levels or effects of these senescence-promoting hormones, kinetin can help maintain the physiological integrity of plant tissues for a longer period. researchgate.net

In post-harvest research, the ability of kinetin to delay ripening and senescence processes has been shown to improve the shelf life of fruits and vegetables. fiveable.me This is achieved by maintaining chlorophyll levels and sustaining photosynthetic activity, which in turn leads to longer periods of nutrient absorption and energy production. fiveable.me The study of senescence-associated proteases, enzymes that break down proteins during senescence, is an active area of research where kinetin can be used as a tool to understand the molecular mechanisms of aging in plants. nih.gov

Table 3: Compound Names Mentioned in the Article

Emerging Research Directions and Future Perspectives for 9 Furfuryladenine Studies

Systems Biology Approaches to Kinetin (B1673648) Action in Plants

Systems biology offers a powerful framework for unraveling the complex mechanisms of kinetin (9-furfuryladenine) action in plants. By integrating data from various "omics" disciplines, researchers can move beyond a one-dimensional view of cellular processes to a more holistic understanding. nih.govfrontiersin.org This approach involves systematically perturbing plant systems, observing the subsequent responses in genes, proteins, and metabolic pathways, and then using this data to construct mathematical models. nih.gov These models can simulate the intricate network of interactions and predict how the system will behave under different conditions.

A key goal of systems biology in this context is to bridge the gap between genotype and phenotype for complex traits influenced by kinetin, such as agricultural productivity. nih.gov For instance, systems-based approaches have successfully identified key genes and proteins involved in crucial pathways like photosynthetic efficiency, stress resistance, and nutrient mobilization. researchgate.net By understanding these complex networks, it becomes possible to identify candidate genes for genetic manipulation to develop "smart crops" with enhanced agronomic traits. nih.govresearchgate.net

The integration of genomics, transcriptomics, proteomics, and metabolomics is central to this endeavor. This multi-omics approach allows for the identification of regulatory elements and conserved motifs, which can help decipher poorly understood signaling pathways, even with limited initial data. Ultimately, crop systems biology aims to create models that can predict in silico how a plant will respond to genetic modifications in specific environmental scenarios. wur.nl

Table 1: Key Applications of Systems Biology in Kinetin Research

Application Area	Description	Potential Impact
Network Identification	Identifying key genes, proteins, and metabolites involved in kinetin-regulated pathways. researchgate.net	Understanding the core molecular machinery of kinetin action.
Predictive Modeling	Developing mathematical models to simulate and predict plant responses to kinetin under various conditions. nih.gov	Optimizing agricultural practices and accelerating crop improvement.
"Smart Crop" Design	Using model-driven insights to genetically engineer crops with improved traits like yield and stress tolerance. nih.govresearchgate.net	Enhancing food security and agricultural sustainability.
Pathway Elucidation	Deciphering complex and poorly understood signaling pathways involving kinetin.	Discovering novel functions and regulatory mechanisms of kinetin.

Nanotechnology Applications in Kinetin Delivery for Research

Nanotechnology is emerging as a transformative tool in plant science, offering innovative solutions for the delivery of bioactive compounds like kinetin. frontiersin.orgmdpi.com The unique physicochemical properties of nanomaterials, such as their small size and large surface-area-to-volume ratio, allow them to overcome the natural barriers of plant cells, like the cell wall. frontiersin.orgmdpi.com This facilitates more efficient delivery of substances compared to traditional methods. nih.gov

Nanoparticles can be engineered as carriers to transport various molecules, including hormones like kinetin, directly to specific sites within the plant. nih.gov This targeted delivery minimizes waste and ensures that the compound reaches its intended destination, maximizing its effect. mdpi.com For instance, nano-carriers can be designed to release their cargo in a controlled manner, responding to specific environmental cues or internal plant signals. mdpi.com

This technology holds significant promise for both fundamental research and agricultural applications. In a research setting, precise delivery of kinetin can help elucidate its specific roles in cellular processes without the confounding effects of systemic application. In agriculture, nano-fertilizers and nano-pesticides are already being developed to improve nutrient uptake and pest resistance. frontiersin.orgmdpi.com The application of nanotechnology to deliver growth regulators like kinetin could further enhance crop growth, yield, and stress tolerance. nih.gov

Table 2: Nanomaterial-Based Delivery Systems for Plant Science

Nanomaterial Type	Description	Potential Application for Kinetin
Metallic Nanoparticles	Nanoparticles made of metals like gold, silver, zinc oxide, and titanium dioxide. frontiersin.org	Used as direct carriers or to enhance the uptake of kinetin.
Polymeric Nanoparticles	Biodegradable polymers that can encapsulate active compounds.	Controlled release of kinetin over an extended period.
Carbon-Based Nanomaterials	Includes carbon nanotubes and graphene oxide, which can penetrate cell walls. mdpi.com	Facilitating the transport of kinetin into plant cells.
Nanoemulsions & Liposomes	Encapsulation technologies for controlled-release formulations. mdpi.com	Protecting kinetin from degradation and ensuring targeted delivery.

Synthetic Biology and Kinetin Pathway Engineering in Plants or Microorganisms

Synthetic biology, an interdisciplinary field that combines engineering principles with biology, offers powerful tools for redesigning and constructing new biological systems. jst.go.jp This approach can be applied to manipulate the metabolic pathways related to kinetin in both plants and microorganisms. jst.go.jpfrontiersin.org A primary goal is to engineer these organisms to produce valuable compounds, including plant hormones and their derivatives. frontiersin.org

One of the major challenges in heterologous pathway engineering is the metabolic burden placed on the host organism, which can reduce its fitness and the yield of the desired product. frontiersin.org Host engineering strategies, which have been successfully employed in microbial systems, can be adapted for plants to mitigate these effects and improve the production of target metabolites. frontiersin.org For example, increasing the biomass of the production platform, such as through the engineering of a synthetic glycolate (B3277807) pathway in tobacco, can significantly boost yields. frontiersin.org

Modern sequencing and genomic tools have made it easier to identify the genes and enzymes involved in complex biosynthetic pathways, even in non-model organisms. frontiersin.org This knowledge is crucial for transferring these pathways to more easily manageable hosts like microbes or for optimizing them within the plant itself. oup.com While microbial systems are robust, the complexity of some plant metabolic pathways, which may involve multiple cellular compartments, can make plants a more suitable production platform in certain cases. frontiersin.orgoup.com Transient expression systems, for example in Nicotiana, offer a rapid method for optimizing engineered pathways. oup.com

Advanced Omics Technologies in this compound Research (e.g., Genomics, Proteomics, Metabolomics)

The application of advanced "omics" technologies is revolutionizing our understanding of the molecular mechanisms underlying the effects of this compound (kinetin). researchgate.net These technologies, including genomics, transcriptomics, proteomics, and metabolomics, provide a comprehensive view of the cellular landscape and how it changes in response to kinetin. frontiersin.orghumanspecificresearch.org

Genomics focuses on the structure and function of an organism's entire set of DNA. humanspecificresearch.org In kinetin research, genomics can help identify genes that are essential for the plant's response to this hormone.

Transcriptomics analyzes the complete set of RNA transcripts, providing a snapshot of the genes that are actively being expressed at a given moment. humanspecificresearch.org This can reveal which genes are up- or down-regulated by kinetin treatment.

Proteomics is the large-scale study of proteins, their structures, and their functions. humanspecificresearch.org By examining changes in the proteome, researchers can understand how kinetin affects cellular processes at the protein level.

Metabolomics involves the comprehensive analysis of all metabolites within a biological sample. humanspecificresearch.org This can shed light on how kinetin influences the metabolic pathways of an organism.

The integration of these different omics datasets is a key aspect of systems biology and provides a more holistic understanding of kinetin's function. frontiersin.org For example, multi-omics data has been used to explore the relationship between the circadian clock and herbicide response in rice at the epigenomic, transcriptomic, and metabolomic levels. frontiersin.org Furthermore, the emergence of single-cell and spatial transcriptomics allows for an even more detailed analysis of cellular heterogeneity and the spatial organization of gene expression. frontiersin.orghumanspecificresearch.org

Table 3: Overview of Advanced Omics Technologies in Kinetin Research

Omics Technology	Level of Analysis	Information Provided
Genomics	DNA	Genetic blueprint and potential for response. humanspecificresearch.org
Transcriptomics	RNA	Gene expression patterns in response to kinetin. humanspecificresearch.org
Proteomics	Protein	Changes in protein abundance and function. humanspecificresearch.org
Metabolomics	Metabolites	Alterations in metabolic pathways. humanspecificresearch.org
Integrative Omics	Multiple Levels	A holistic view of the cellular response to kinetin. frontiersin.org

Unexplored Biological Roles and Mechanisms of Kinetin in Diverse Non-Human Organisms

While kinetin is well-known as a plant growth regulator, its biological roles and mechanisms of action extend to a variety of other non-human organisms. ebi.ac.ukresearchgate.net Research has shown that kinetin exhibits a range of effects, from promoting cell division to protecting against oxidative stress. researchgate.netchemicalbook.com

In the fruit fly Zaprionus paravittiger, a diet containing kinetin has been shown to prolong lifespan and slow down development. ebi.ac.uk This anti-aging effect is also observed in cultured human cells. ebi.ac.ukresearchgate.net The mechanism behind this is thought to be related to kinetin's antioxidant properties. researchgate.netchemicalbook.com It can act as a direct free radical scavenger and protect DNA and proteins from oxidative damage. researchgate.netchemicalbook.com For instance, kinetin has been shown to increase the activity of the antioxidant enzyme catalase in fruit flies. chemicalbook.com

Beyond its anti-aging effects, kinetin has been implicated in various other physiological processes. In some insects, it may play a role in development and reproduction. In microorganisms, it could potentially influence growth and metabolism. The discovery that kinetin exists naturally in the DNA of a wide range of organisms, including humans and plants, suggests that it may have fundamental biological roles that are yet to be fully understood. ebi.ac.ukresearchgate.net The mechanism of its natural formation is thought to involve the reaction of furfural (B47365), a product of oxidative DNA damage, with adenine (B156593). ebi.ac.ukresearchgate.net

Challenges and Opportunities in Kinetin Research

Despite decades of research, the study of kinetin continues to present both challenges and exciting opportunities. A significant challenge lies in fully elucidating its precise mechanisms of action. While it is known to influence numerous cellular processes, the exact signaling pathways and molecular targets are not completely understood. chemicalbook.com Recent research has even challenged long-held assumptions, such as the idea that kinetin triphosphate (KTP) can directly activate the PINK1 protein, which is implicated in Parkinson's disease. parkinsonsnewstoday.com

Another challenge is the optimization of its application in various fields, from agriculture to cosmetics. globalgrowthinsights.com Standardization of quality, concentration, and delivery methods is still an area of active development. globalgrowthinsights.com For example, determining the optimal concentration for different applications is crucial, as the effects of kinetin can be dose-dependent.

However, these challenges also create opportunities for future research. The development of advanced analytical techniques, such as high-powered imaging and multi-omics approaches, is providing unprecedented insights into the molecular interactions of kinetin. frontiersin.orgparkinsonsnewstoday.com There is also a growing interest in exploring the untapped potential of kinetin and other cytokinins in various applications. For instance, the use of kinetin in dermatology and skincare is an emerging market. globalgrowthinsights.com Furthermore, the application of synthetic biology and nanotechnology opens up new avenues for engineering organisms to produce kinetin and for developing novel delivery systems. frontiersin.orgfrontiersin.org

Q & A

Basic: What are the recommended methods for synthesizing 9-Furfuryladenine in a laboratory setting?

Answer:
Synthesis should follow established protocols for adenine derivatives, with modifications based on furfuryl group reactivity. Key steps include:

• Substrate Preparation: Start with adenine and furfuryl bromide under controlled pH (e.g., alkaline conditions) to promote nucleophilic substitution .
• Purification: Use column chromatography (silica gel, methanol/chloroform gradient) or recrystallization to isolate the product. Monitor purity via thin-layer chromatography (TLC) .
• Characterization: Confirm structure using $^1H$-NMR (peaks at δ 8.3 ppm for adenine protons, δ 6.5–7.5 ppm for furan ring) and high-resolution mass spectrometry (HRMS) .

Basic: How should researchers characterize the purity and structural integrity of this compound?

Answer:
A multi-technique approach ensures accuracy:

• Analytical HPLC: Use a C18 column with UV detection (260 nm for adenine absorption) to quantify purity (>95% acceptable for most studies) .
• Spectroscopic Analysis:
  • IR Spectroscopy: Identify N-H stretching (~3400 cm$^{-1}$) and furan C-O-C vibrations (~1250 cm$^{-1}$) .
  • NMR: Assign all protons and carbons; compare shifts to analogous compounds (e.g., 6-benzyladenine) .
• Elemental Analysis: Verify C, H, N percentages within ±0.3% of theoretical values .

Basic: What safety precautions are essential when handling this compound?

Answer:
Based on structurally similar compounds (e.g., furfurylamine):

• PPE: Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation: Use fume hoods for synthesis steps involving volatile reagents (e.g., solvents, brominated intermediates) .
• Waste Disposal: Neutralize acidic/basic residues before disposal; collect organic waste in designated containers .

Advanced: How can researchers optimize the yield of this compound under varying catalytic conditions?

Answer:
Employ a factorial design of experiments (DoE) to assess variables:

• Catalysts: Test palladium complexes vs. copper iodide in coupling reactions .
• Solvents: Compare polar aprotic (DMF, DMSO) vs. non-polar (toluene) solvents for reaction efficiency .
• Statistical Analysis: Use ANOVA to identify significant factors (p < 0.05) and response surface methodology (RSM) to model optimal conditions .
• Validation: Replicate top-performing conditions in triplicate to confirm reproducibility .

Advanced: What strategies resolve contradictions in reported biological activities of this compound across studies?

Answer:
Address discrepancies through:

• Meta-Analysis: Systematically compare studies for confounding variables (e.g., cell line variability, solvent used in assays) .
• Dose-Response Curves: Re-evaluate IC$_{50}$ values under standardized conditions (e.g., MTT assay in HepG2 cells, 48-hour exposure) .
• Mechanistic Studies: Use siRNA knockdown or CRISPR-edited cells to confirm target specificity (e.g., adenosine receptor vs. off-target effects) .

Advanced: How to design experiments to elucidate the mechanism of action of this compound in plant growth regulation?

Answer:
Combine biochemical and omics approaches:

• Kinetic Studies: Measure cytokinin oxidase/dehydrogenase (CKX) inhibition rates using purified enzymes and varying this compound concentrations .
• Transcriptomics: Perform RNA-seq on Arabidopsis thaliana treated with 10 µM this compound to identify differentially expressed genes (e.g., ARR4, CRF2) .
• Molecular Docking: Model interactions between this compound and cytokinin receptors (e.g., AHK3) using AutoDock Vina; validate with site-directed mutagenesis .

Advanced: What methodologies validate the stability of this compound under different storage conditions?

Answer:

• Accelerated Stability Testing: Store samples at 40°C/75% RH for 6 months; analyze degradation products monthly via HPLC .
• Photostability: Expose to UV light (320–400 nm) and monitor furan ring oxidation via LC-MS .
• Statistical Modeling: Apply Arrhenius equation to predict shelf life at 25°C based on high-temperature data .